epi-Doramectin

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin is a second-generation macrocyclic lactone anthelmintic agent widely used in veterinary medicine. Its efficacy is intrinsically linked to its complex chemical structure and specific stereochemistry.[1] Under certain conditions, doramectin can undergo isomerization to form various degradation products, one of which is epi-doramectin. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and formation of epi-doramectin, a critical impurity and degradation product of doramectin. Understanding the nuances of this epimer is essential for drug stability studies, formulation development, and regulatory compliance.

Chemical Structure and Stereochemistry

Doramectin

Doramectin is chemically designated as 25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)avermectin A1a.[1] It is a derivative of abamectin and is produced through a directed fermentation process of a mutant strain of Streptomyces avermitilis. The core structure is a 16-membered macrocyclic lactone, characteristic of the avermectin family.

epi-Doramectin: The C2-Epimer

epi-Doramectin is the C2-epimer of doramectin. Its formal chemical name is (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectin A1a, and its CAS Number is 1987882-62-1. The epimerization occurs at the carbon atom adjacent to the ester carbonyl group within the macrocyclic ring. This seemingly minor change in the spatial arrangement of the substituent at C2 can have significant implications for the molecule's overall conformation and, potentially, its biological activity and physicochemical properties.

Below is a 2D representation of the chemical structures of Doramectin and epi-Doramectin, highlighting the stereochemical difference at the C2 position.

Figure 1: Chemical Structures of Doramectin and epi-Doramectin

Caption: Chemical structures of Doramectin and its C2-epimer, epi-Doramectin.

Physicochemical and Biological Activity Data

There is a notable lack of publicly available quantitative data directly comparing the physicochemical properties and biological activity of epi-doramectin to its parent compound, doramectin. However, based on the behavior of other avermectin stereoisomers, it is plausible that the epimerization at C2 could lead to alterations in properties such as solubility, polarity, and binding affinity to its target receptors in parasites.

The biological activity of avermectins is highly dependent on their three-dimensional structure.[2] Therefore, a change in stereochemistry at a key position like C2 could potentially reduce the anthelmintic potency of the molecule. Further research is required to quantify these differences.

Table 1: Physicochemical Properties of Doramectin

Property	Value	Reference
Molecular Formula	C₅₀H₇₄O₁₄	[1]
Molecular Weight	899.1 g/mol	[1]
Appearance	White to off-white crystalline powder
Solubility	Soluble in acetone, ethyl acetate, methanol; sparingly soluble in ethanol; practically insoluble in water.
Melting Point	166-169 °C

(Note: Data for epi-Doramectin is not available in the cited literature.)

Experimental Protocols

Formation of epi-Doramectin (Base-Catalyzed Isomerization)

The primary route for the formation of epi-doramectin is through the reversible base-catalyzed isomerization of doramectin.[1] While the specific experimental conditions from the primary literature are not publicly accessible in full detail, a general protocol can be outlined based on the abstract and common organic chemistry practices for epimerization of α-keto esters.

Objective: To induce the epimerization of doramectin at the C2 position to form epi-doramectin.

Materials:

• Doramectin standard

• A suitable organic solvent (e.g., methanol, ethanol)

• A mild base (e.g., sodium methoxide, triethylamine)

• Acid for neutralization (e.g., acetic acid)

• High-purity water

• Acetonitrile (HPLC grade)

Procedure:

• Dissolve a known quantity of doramectin in the chosen organic solvent.

• Add a catalytic amount of the mild base to the solution.

• Stir the reaction mixture at room temperature. The reaction progress should be monitored over time using a suitable analytical technique, such as HPLC, to observe the formation of the epi-doramectin peak.

• Once equilibrium is reached or the desired conversion is achieved, neutralize the reaction mixture with a slight excess of acid.

• Remove the solvent under reduced pressure.

• The resulting residue, containing a mixture of doramectin and epi-doramectin, can then be subjected to purification by preparative HPLC if isolation of pure epi-doramectin is required.

Characterization of epi-Doramectin

The characterization of epi-doramectin would typically involve a combination of chromatographic and spectroscopic techniques to confirm its structure and stereochemistry.

High-Performance Liquid Chromatography (HPLC) for Separation of Doramectin and epi-Doramectin

A stability-indicating HPLC method is crucial for resolving doramectin from its degradation products, including epi-doramectin. While a specific method for separating the C2-epimer is not detailed in the available literature, a reverse-phase HPLC method would be the standard approach.

Illustrative HPLC Method:

• Column: A C18 or C8 stationary phase is commonly used for avermectin analysis.

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water, or methanol and water, often with a small amount of an acid modifier like formic acid to improve peak shape.

• Detection: UV detection at approximately 245 nm is suitable for avermectins.

• Temperature: Column temperature should be controlled to ensure reproducible retention times.

Spectroscopic Analysis (NMR and Mass Spectrometry)

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy would be essential for the structural elucidation of epi-doramectin. A key indicator of epimerization at C2 would be a change in the chemical shift and coupling constants of the proton at the C2 position and adjacent protons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition of epi-doramectin, which would be identical to that of doramectin. Tandem MS (MS/MS) would be employed to study the fragmentation pattern, which may show subtle differences compared to doramectin, providing further structural information.

Signaling Pathways and Logical Relationships

The formation of epi-doramectin is not part of a biological signaling pathway but rather a chemical degradation pathway. The logical relationship between doramectin and its primary degradation products under different pH conditions can be effectively visualized.

Doramectin Degradation Pathways

Under mildly acidic conditions, doramectin undergoes hydrolysis of the glycosidic bonds, leading to the formation of doramectin monosaccharide and subsequently the doramectin aglycone.[1] In contrast, basic conditions promote epimerization at the C2 position to yield epi-doramectin in a reversible reaction.[1]

The following diagram illustrates these pH-dependent degradation pathways.

Caption: pH-dependent degradation pathways of Doramectin.

Conclusion

epi-Doramectin is a critical stereoisomeric impurity of doramectin, formed via reversible base-catalyzed epimerization at the C2 position. While its distinct physicochemical properties and biological activity have not been extensively reported, its formation represents a key degradation pathway that must be considered in the development, manufacturing, and storage of doramectin-containing products. The analytical methods and degradation pathways outlined in this guide provide a foundational understanding for researchers and drug development professionals working with this important veterinary drug. Further studies are warranted to fully elucidate the impact of C2-epimerization on the therapeutic profile of doramectin.

References

• 1. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 2. Effect of stereochemistry of avermectin-like 6,6-spiroketals on biological activities and endogenous biotransformations in Streptomyces avermectinius - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Synthesis and Isolation of epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and isolation of epi-Doramectin, a key related substance and potential impurity of the broad-spectrum antiparasitic drug Doramectin. The synthesis is achieved through a base-catalyzed epimerization of Doramectin, a process that establishes a chemical equilibrium between the parent drug and its C2 epimer. This document outlines a detailed experimental protocol for this conversion, followed by a robust preparative high-performance liquid chromatography (HPLC) method for the isolation and purification of epi-Doramectin. Characterization data, including spectroscopic analysis, are also presented. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary information to produce and purify epi-Doramectin for use as a reference standard in analytical method development, impurity profiling, and further pharmacological studies.

Introduction

Doramectin is a macrocyclic lactone of the avermectin class, widely used in veterinary medicine for its potent anthelmintic, insecticidal, and acaricidal properties. As with any active pharmaceutical ingredient (API), the identification and control of impurities are critical for ensuring its quality, safety, and efficacy. One of the potential process-related impurities and degradation products of Doramectin is its C2 epimer, epi-Doramectin. The formation of epi-Doramectin can occur under basic conditions through a reversible epimerization reaction.

The availability of pure epi-Doramectin as a reference standard is essential for the development and validation of analytical methods aimed at detecting and quantifying this impurity in Doramectin drug substances and products. This guide details the laboratory-scale synthesis of epi-Doramectin via base-catalyzed isomerization of Doramectin and a subsequent preparative HPLC method for its isolation.

Synthesis of epi-Doramectin via Base-Catalyzed Epimerization

The synthesis of epi-Doramectin is achieved by the epimerization of Doramectin at the C2 position. This reaction is catalyzed by a base and proceeds through the formation of an enolate intermediate, which can be protonated from either face to yield both the original C2 stereochemistry (Doramectin) and the epimeric form (epi-Doramectin).

Signaling Pathway of Base-Catalyzed Epimerization

Base-catalyzed epimerization of Doramectin.

Experimental Protocol: Epimerization of Doramectin

This protocol is adapted from established methods for the epimerization of related avermectins.

Materials:

• Doramectin (high purity)

• Sodium hydroxide (NaOH)

• Methanol (HPLC grade)

• Water (deionized)

• Hydrochloric acid (HCl), 1M solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

• Standard laboratory glassware

Procedure:

• Dissolution: Dissolve 1.0 g of Doramectin in 100 mL of methanol in a round-bottom flask.

• Base Addition: While stirring, add 100 mL of a 0.5 M sodium hydroxide aqueous solution to the methanolic solution of Doramectin.

• Reaction: Stir the resulting mixture at room temperature. Monitor the reaction progress by taking aliquots at regular intervals (e.g., every hour) and analyzing them by analytical HPLC to determine the ratio of Doramectin to epi-Doramectin. The reaction is typically allowed to proceed for several hours to reach equilibrium.

• Neutralization: Once the desired level of epimerization is achieved, carefully neutralize the reaction mixture to approximately pH 7 by the dropwise addition of 1M HCl while stirring.

• Solvent Removal: Remove the methanol from the neutralized solution under reduced pressure using a rotary evaporator.

• Extraction: Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate (3 x 100 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate the filtrate to dryness under reduced pressure to obtain a crude mixture of Doramectin and epi-Doramectin.

Isolation and Purification of epi-Doramectin

The isolation of epi-Doramectin from the reaction mixture is achieved using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Experimental Workflow for Isolation

Workflow for the isolation of epi-Doramectin.

Experimental Protocol: Preparative HPLC

Instrumentation and Conditions:

Parameter	Specification
Instrument	Preparative HPLC system
Column	C18, 10 µm, 250 x 50 mm (or similar dimensions)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Isocratic or a shallow gradient optimized for separation (e.g., 70-80% B)
Flow Rate	100 mL/min (will vary with column dimensions)
Detection	UV at 245 nm
Injection Volume	Dependent on concentration and column capacity
Column Temperature	Ambient or controlled at 40 °C

Procedure:

• Sample Preparation: Dissolve the crude mixture of Doramectin and epi-Doramectin in a minimal amount of the mobile phase.

• Method Development (Optional but Recommended): Develop an optimized separation method on an analytical scale HPLC system before scaling up to the preparative system.

• Purification: Inject the prepared sample onto the preparative HPLC system.

• Fraction Collection: Monitor the chromatogram and collect the fraction corresponding to the epi-Doramectin peak. Doramectin will typically elute before epi-Doramectin on a C18 column.

• Purity Analysis: Analyze the collected fraction by analytical HPLC to confirm its purity.

• Solvent Removal: Evaporate the solvent from the pure fraction under reduced pressure to yield isolated epi-Doramectin as a solid.

Quantitative Data

The following table summarizes typical quantitative data associated with the synthesis and isolation of epi-Doramectin. Actual results may vary depending on the specific reaction and purification conditions.

Parameter	Value
Starting Material	Doramectin
Epimerization Reaction Yield	~40-50% epi-Doramectin at equilibrium
Isolation Method	Preparative RP-HPLC
Final Purity of epi-Doramectin	> 95% (by HPLC)

Characterization of epi-Doramectin

The structural identity of the isolated epi-Doramectin should be confirmed by spectroscopic methods.

Spectroscopic Data

Technique	Expected Observations
Mass Spectrometry (MS)	The mass spectrum of epi-Doramectin will show the same molecular ion peak as Doramectin, confirming they are isomers.
¹H and ¹³C NMR Spectroscopy	The NMR spectra of epi-Doramectin will be very similar to those of Doramectin. Key differences will be observed in the chemical shifts and coupling constants of the protons and carbons around the C2 stereocenter, providing definitive evidence of epimerization.

Conclusion

This technical guide provides a detailed methodology for the synthesis of epi-Doramectin through base-catalyzed epimerization of Doramectin, followed by its isolation using preparative HPLC. The provided protocols and data are intended to serve as a valuable resource for researchers and professionals in the pharmaceutical industry, facilitating the production of high-purity epi-Doramectin for use as an analytical reference standard. The availability of this standard is crucial for the accurate monitoring and control of impurities in Doramectin, thereby ensuring the quality and safety of this important veterinary drug.

Spectroscopic Characterization of epi-Doramectin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic methods used to characterize epi-Doramectin, an epimer and significant degradation product of the broad-spectrum antiparasitic agent, Doramectin. Understanding the structural nuances of epi-Doramectin is critical for impurity profiling, stability studies, and ensuring the quality and efficacy of Doramectin-based pharmaceutical products. This document outlines the key spectroscopic techniques, experimental protocols, and data interpretation necessary for the unambiguous identification and characterization of this compound.

Introduction to epi-Doramectin

epi-Doramectin is a stereoisomer of Doramectin, typically formed through epimerization at a chiral center, a common degradation pathway for avermectin compounds under certain conditions. Its structural similarity to the parent drug necessitates the use of high-resolution spectroscopic techniques for differentiation and characterization. The structural relationship between Doramectin and a potential epimer is illustrated below.

Caption: Formation of epi-Doramectin from Doramectin.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data for the spectroscopic characterization of epi-Doramectin, based on published data for closely related avermectin epimers.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is the most powerful tool for elucidating the precise stereochemistry of epi-Doramectin. Comparison of the ¹H and ¹³C NMR spectra of epi-Doramectin with those of Doramectin reveals key chemical shift differences, particularly around the epimerization center. Based on data from related avermectin epimers, such as the 26-epimer of Avermectin B1a, significant changes are anticipated for the signals of the carbons and protons at and near the chiral center that has undergone inversion.[1]

Table 1: Comparative ¹H NMR Chemical Shifts (δ ppm) of Avermectin B1a and its 26-epimer (Imp-1) in DMSO-d6 [1]

Position	Avermectin B1a (δ ppm)	26-epimer (Imp-1) (δ ppm)
H-26	1.60 (m)	1.65 (overlapped)
H-26a	0.98 (d, 6.8 Hz)	1.03 (d, 6.8 Hz)

Table 2: Comparative ¹³C NMR Chemical Shifts (δ ppm) of Avermectin B1a and its 26-epimer (Imp-1) in DMSO-d6 [1]

Position	Avermectin B1a (δ ppm)	26-epimer (Imp-1) (δ ppm)
C-25	74.33	77.80
C-26a	13.59	17.69
C-27	27.42	22.45

Note: The data presented is for Avermectin B1a and its 26-epimer, which serves as a close proxy for the expected shifts in Doramectin and epi-Doramectin due to their structural similarities.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular weight and elemental composition of epi-Doramectin. Tandem mass spectrometry (MS/MS) provides valuable fragmentation data for structural confirmation. As epi-Doramectin is an isomer of Doramectin, it will exhibit the same molecular ion peak.

Table 3: Expected High-Resolution Mass Spectrometry Data for epi-Doramectin

Parameter	Expected Value
Molecular Formula	C₅₀H₇₄O₁₄
Exact Mass	898.5079
[M+H]⁺	899.5152
[M+Na]⁺	921.4971
[M+NH₄]⁺	916.5418

The fragmentation pattern of epi-Doramectin in MS/MS analysis is expected to be very similar to that of Doramectin, with characteristic losses of the disaccharide moiety.

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy Data

Table 4: Key Infrared (IR) Absorption Bands for Avermectins

Functional Group	Expected Wavenumber (cm⁻¹)
O-H (hydroxyl)	3600 - 3200 (broad)
C-H (alkane)	3000 - 2850
C=O (lactone)	~1715
C=C (alkene)	~1650
C-O (ether, alcohol)	1200 - 1000

Table 5: Ultraviolet-Visible (UV-Vis) Spectroscopy Data for Avermectins

Parameter	Expected Value
λmax	~245 nm

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Sample Preparation and Isolation

epi-Doramectin is typically present as an impurity in Doramectin bulk material or as a degradation product in stability studies. Isolation is crucial for unambiguous spectroscopic analysis.

• High-Performance Liquid Chromatography (HPLC) Separation:

  • Column: A reverse-phase C18 column (e.g., ACE UltraCore 2.5 SuperC18, 150 mm × 4.6 mm, 2.5 µm particle size) is commonly used.[1]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 5 mM ammonium acetate, pH 9.5) and an organic phase (e.g., a mixture of acetonitrile, methanol, and dichloromethane) is effective for separating avermectin derivatives.[1]

  • Detection: UV detection at 245 nm is standard for avermectins.[1]

  • Fraction Collection: Fractions corresponding to the epi-Doramectin peak are collected for further analysis.

• Sample Preparation for Spectroscopy:

  • The collected fractions are evaporated to dryness under a stream of nitrogen.

  • The purified sample is then dissolved in an appropriate solvent for each spectroscopic technique (e.g., deuterated chloroform or DMSO-d6 for NMR, methanol or acetonitrile for MS and UV-Vis).

NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for resolving the complex spectra of avermectins.

• ¹H NMR:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR and DEPT:

  • Acquire a proton-decoupled ¹³C NMR spectrum to identify all unique carbon signals.

  • Run DEPT-135 and DEPT-90 experiments to differentiate between CH₃, CH₂, CH, and quaternary carbons.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for confirming stereochemistry.

Mass Spectrometry

• Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument, coupled with a liquid chromatography system (LC-HRMS) is ideal.

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for avermectins.

• Full Scan MS: Acquire a full scan mass spectrum to determine the accurate mass of the molecular ion ([M+H]⁺, [M+Na]⁺, etc.) and confirm the elemental composition.

• Tandem MS (MS/MS):

  • Select the molecular ion of epi-Doramectin as the precursor ion.

  • Induce fragmentation using collision-induced dissociation (CID).

  • Analyze the resulting product ions to obtain a characteristic fragmentation pattern, which can be compared to that of a Doramectin standard.

IR and UV-Vis Spectroscopy

• UV-Vis Spectroscopy:

  • Dissolve the purified sample in a UV-transparent solvent (e.g., methanol or acetonitrile).

  • Record the absorption spectrum over a range of 200-400 nm using a spectrophotometer.

  • Determine the wavelength of maximum absorbance (λmax).

• IR Spectroscopy:

  • Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

  • Record the infrared spectrum using a Fourier-transform infrared (FTIR) spectrometer.

  • Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Workflow and Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the experimental workflow for the spectroscopic characterization of epi-Doramectin and the logical relationship in its formation.

Caption: Experimental workflow for epi-Doramectin characterization.

Caption: Logical pathway for epi-Doramectin identification.

By following the protocols and utilizing the comparative data presented in this guide, researchers and drug development professionals can effectively characterize epi-Doramectin, ensuring the safety, quality, and stability of Doramectin products.

References

• 1. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Formation and Degradation Pathways of epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation and degradation pathways of doramectin, with a specific focus on its epimer, 2-epidoramectin. This document consolidates available scientific information on the chemical transformations of doramectin under various conditions, offering detailed experimental methodologies, quantitative data, and visual representations of the key pathways.

Introduction to Doramectin and its Epimerization

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine.[1] As a member of the avermectin family, its chemical stability is a critical factor in its formulation, storage, and biological activity. One of the key transformations that doramectin undergoes is epimerization at the C-2 position, leading to the formation of 2-epidoramectin. This reversible isomerization is particularly prominent under basic conditions and represents a crucial aspect of its degradation profile.[2][3] Understanding the dynamics of this process is essential for ensuring the quality, efficacy, and safety of doramectin-based pharmaceutical products.

Formation and Degradation Pathways of Doramectin

Doramectin's degradation is influenced by several factors, including pH, light, and temperature. The primary degradation pathways involve hydrolysis under acidic conditions and isomerization under basic conditions.

Acid-Catalyzed Degradation

Under mildly acidic conditions, doramectin undergoes sequential deglycosylation. The initial step involves the cleavage of the disaccharide unit, yielding doramectin monosaccharide. Further hydrolysis results in the formation of doramectin aglycone.[2]

Figure 1: Acid-catalyzed degradation of doramectin.

Base-Catalyzed Degradation and epi-Doramectin Formation

In the presence of a base, doramectin undergoes two primary transformations. A reversible isomerization at the C-2 position leads to the formation of its diastereomer, 2-epidoramectin. Concurrently, an irreversible reaction can occur, resulting in the formation of Δ2,3-doramectin.[2][3]

The formation of 2-epidoramectin is a classic example of base-catalyzed epimerization, involving the abstraction of the acidic proton at the C-2 position to form a resonance-stabilized enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to the original doramectin structure or its 2-epimer.

Figure 2: Base-catalyzed transformations of doramectin.

Quantitative Data on Doramectin Degradation

Quantitative data on the degradation of doramectin is crucial for stability studies and formulation development. The following tables summarize the available data on doramectin degradation under different environmental and experimental conditions.

Condition	Matrix	Time	Degradation (%)	Reference
Composting	Sheep Manure	14 days	35.6 - 42.6	[4]
Composting	Sheep Manure	21 days	31.8 - 41.8	[4]
Manure Storage	Sheep Manure	21 days	12.2	[5]
Pasture	Soil, Soil-Feces, Feces	50 days	Rapid decrease	[6][7]
UV Light (370 nm)	Homogenized Sheep Feces	4 days	42	[8]

Table 1: Environmental Degradation of Doramectin.

Stress Condition	Reagent/Condition	Time	Observations	Reference
Acidic	0.05 M HCl	5 hours	Formation of doramectin monosaccharide and aglycone.	[2][9]
Basic	0.025 M NaOH	1 hour	Reversible formation of 2-epidoramectin and irreversible formation of Δ2,3-doramectin.	[2][9]
Oxidative	5% H₂O₂	21 hours	Degradation observed.	[9]
Oxidative	15 mM K₂Cr₂O₇	15 hours	Degradation observed.	[9]
Photolytic (Solid)	1.10 W/m²	26.2 hours	Degradation observed.	[9]
Photolytic (Solution)	1.10 W/m²	8 hours	Degradation observed.	[9]
Thermal (Solid)	80 °C	7 days	Degradation observed.	[9]
Thermal (Solution)	80 °C	1 day	Degradation observed.	[9]

Table 2: Forced Degradation of Avermectins (General Conditions Applicable to Doramectin).

Experimental Protocols

This section provides detailed methodologies for conducting forced degradation studies on doramectin to generate and analyze its degradation products, including 2-epidoramectin.

Forced Degradation Studies

The following protocols are based on established methods for the forced degradation of avermectins and can be adapted for doramectin.[9][10][11]

4.1.1. General Stock Solution Preparation:

• Accurately weigh approximately 100 mg of doramectin into a 50 mL volumetric flask.

• Dissolve and dilute to volume with methanol to obtain a stock solution of approximately 2 mg/mL.[12]

4.1.2. Acidic Degradation:

• Transfer a known volume of the doramectin stock solution to a suitable flask.

• Add an equal volume of 0.1 M hydrochloric acid.

• Heat the solution at 60°C for a specified period (e.g., 2 hours).

• After cooling, neutralize the solution with an appropriate volume of 0.1 M sodium hydroxide.

• Dilute the solution with the mobile phase to the desired concentration for analysis.

4.1.3. Basic Degradation (Formation of 2-epi-Doramectin):

• Transfer a known volume of the doramectin stock solution to a suitable flask.

• Add an equal volume of 0.1 M sodium hydroxide.

• Maintain the solution at room temperature for a specified period (e.g., 1-2 hours), monitoring the reaction progress by HPLC.

• Neutralize the solution with an appropriate volume of 0.1 M hydrochloric acid.

• Dilute the solution with the mobile phase to the desired concentration for analysis.

4.1.4. Oxidative Degradation:

• Transfer a known volume of the doramectin stock solution to a suitable flask.

• Add an equal volume of 3% hydrogen peroxide.

• Keep the solution at room temperature for a specified period (e.g., 24 hours).

• Dilute the solution with the mobile phase to the desired concentration for analysis.

4.1.5. Thermal Degradation:

• For solid-state degradation, place a known amount of doramectin powder in an oven at 80°C for 7 days.

• For solution-state degradation, heat the doramectin stock solution at 80°C for 24 hours.

• After cooling, dissolve the solid sample or dilute the solution with the mobile phase for analysis.

4.1.6. Photolytic Degradation:

• Expose the doramectin stock solution and solid drug substance to UV light (e.g., 254 nm) or a photostability chamber for a specified duration.

• Prepare the samples for analysis by diluting with the mobile phase.

Figure 3: Experimental workflow for forced degradation studies.

Stability-Indicating HPLC Method

A validated stability-indicating HPLC method is essential for separating and quantifying doramectin and its degradation products.[13][14][15][16]

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)[13][14][15][16]

• Mobile Phase: Acetonitrile:Water (70:30, v/v)[13][14][15][16]

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C[13][14][15][16]

• Detection: UV at 245 nm[13][14][15][16]

• Injection Volume: 10 µL

This isocratic method has been shown to separate doramectin from its related substances within a 10-minute run time.[13][14][15]

Isolation and Characterization of 2-epi-Doramectin

For detailed structural elucidation and further studies, 2-epidoramectin can be isolated from the base-degraded mixture using preparative HPLC.[17][18]

• Preparation of Degraded Material: Scale up the basic degradation protocol (Section 4.1.3) to generate a sufficient quantity of the epimer.

• Preparative HPLC:

  • Column: A suitable preparative C8 or C18 column.

  • Mobile Phase: An optimized gradient of acetonitrile and water.

  • Detection: UV at 245 nm.

  • Fraction Collection: Collect the fraction corresponding to the 2-epidoramectin peak.

• Purity Confirmation: Analyze the collected fraction using the analytical HPLC method described in Section 4.2.

• Structure Elucidation: Confirm the structure of the isolated compound using spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, COSY, HSQC, HMBC).[17][18]

Conclusion

This technical guide has detailed the primary formation and degradation pathways of doramectin, with a particular emphasis on the base-catalyzed formation of 2-epidoramectin. The provided experimental protocols for forced degradation studies and the stability-indicating HPLC method offer a robust framework for researchers and drug development professionals to investigate the stability of doramectin and characterize its degradation products. A thorough understanding of these pathways and the factors that influence them is paramount for the development of stable and effective doramectin formulations. Further research is warranted to determine the specific kinetics of epi-doramectin formation and to elucidate its own degradation pathways.

References

• 1. Doramectin--a potent novel endectocide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. isah-soc.org [isah-soc.org]
• 6. Degradation of abamectin and doramectin on sheep grazed pasture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. longdom.org [longdom.org]
• 11. scispace.com [scispace.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. academic.oup.com [academic.oup.com]
• 17. 2024.sci-hub.se [2024.sci-hub.se]
• 18. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Prediction of epi-Doramectin Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Doramectin, a potent avermectin anthelmintic, exerts its effect by modulating glutamate-gated and GABA-gated chloride channels in invertebrates.[1][2] This technical guide outlines a comprehensive in silico workflow to predict the bioactivity of epi-Doramectin, an epimer of Doramectin. Given the stereospecific nature of drug-receptor interactions, any change in chirality, as in an epimer, can significantly alter the biological activity of a compound.[2] This document provides a framework for the computational evaluation of epi-Doramectin, from target identification and molecular modeling to ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Detailed hypothetical experimental protocols for the validation of in silico findings are also presented. The methodologies described herein are designed to accelerate the characterization of epi-Doramectin and guide further experimental investigation.

Introduction to Doramectin and the Significance of its Epimers

Doramectin is a macrocyclic lactone derived from ivermectin, widely used in veterinary medicine to treat and control internal and external parasites.[1][3] Its primary mechanism of action involves the allosteric modulation of glutamate-gated chloride channels (GluCls) in nematodes and arthropods, leading to influx of chloride ions, hyperpolarization of nerve and muscle cells, and ultimately, flaccid paralysis of the parasite.[2][4] Doramectin also interacts with GABA-gated chloride channels.[5]

Avermectins like doramectin possess a complex molecular structure with multiple chiral centers, giving rise to various stereoisomers, including epimers, which are diastereomers that differ in configuration at only one stereogenic center.[2] The specific three-dimensional arrangement of atoms is crucial for biological activity, as receptor binding sites are often highly stereoselective. Therefore, epi-Doramectin, while chemically similar to Doramectin, may exhibit a distinct bioactivity profile, with potentially altered potency, selectivity, or even a different mechanism of action. In silico prediction methods offer a rapid and cost-effective approach to explore these potential differences before undertaking extensive laboratory experimentation.

Proposed In Silico Prediction Workflow

The following workflow outlines a systematic approach to predict the bioactivity of epi-Doramectin.

Caption: In Silico Prediction Workflow for epi-Doramectin Bioactivity.

Methodologies for Key In Silico Experiments

Target Identification and Structural Preparation

• Target Identification : Based on the known mechanism of Doramectin, the primary targets for epi-Doramectin are invertebrate GluCls and GABA-gated chloride channels. Specific subunits of these receptors can be selected based on available structural data or homology to receptors from target parasite species.

• Ligand Preparation : A high-quality 3D structure of epi-Doramectin will be generated. This involves determining the correct stereochemistry at the epimeric center, followed by geometry optimization using quantum mechanical methods (e.g., Density Functional Theory) to obtain an accurate conformation.

• Protein Preparation : Crystal structures of target receptors will be obtained from the Protein Data Bank (PDB). In the absence of an experimental structure, homology modeling will be performed using a suitable template. The protein structures will be prepared by adding hydrogen atoms, assigning protonation states, and energy minimization to relieve any steric clashes.

Molecular Docking

• Objective : To predict the binding mode and affinity of epi-Doramectin to the target receptor in comparison to Doramectin.

• Protocol :

  • Define the binding site on the receptor based on the location of the co-crystallized ligand or through blind docking followed by site-specific docking.

  • Utilize molecular docking software (e.g., AutoDock Vina, Glide) to dock both Doramectin and epi-Doramectin into the prepared receptor.

  • Generate a series of binding poses for each ligand and rank them based on their docking scores.

  • Analyze the top-ranked poses to identify key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligands and the receptor.

  • Compare the predicted binding modes and scores of epi-Doramectin and Doramectin to hypothesize differences in their binding affinity and orientation.

Molecular Dynamics (MD) Simulations

• Objective : To assess the stability of the epi-Doramectin-receptor complex and to refine the binding pose obtained from molecular docking.

• Protocol :

  • The top-ranked docked complex of epi-Doramectin and the target receptor will be used as the starting structure for MD simulations.

  • The complex will be solvated in a water box with appropriate counter-ions to neutralize the system.

  • The system will be subjected to energy minimization, followed by a series of equilibration steps (e.g., NVT and NPT ensembles).

  • A production MD run of at least 100 nanoseconds will be performed.

  • The trajectory will be analyzed to evaluate the root-mean-square deviation (RMSD) of the protein and ligand, and the root-mean-square fluctuation (RMSF) of the protein residues to assess the stability of the complex.

Binding Free Energy Calculations

• Objective : To obtain a more accurate estimation of the binding affinity of epi-Doramectin to the target receptor.

• Protocol :

  • The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) method will be applied to the MD simulation trajectory.

  • This method calculates the binding free energy by combining molecular mechanics energy, polar solvation energy, and nonpolar solvation energy.

  • The calculated binding free energies for epi-Doramectin and Doramectin will be compared to predict their relative potencies.

ADMET Prediction

• Objective : To predict the pharmacokinetic and toxicological properties of epi-Doramectin.

• Protocol :

  • The 3D structure of epi-Doramectin will be used as input for various in silico ADMET prediction tools (e.g., SwissADME, preADMET).[6]

  • Parameters to be predicted include:

    • Absorption : Human intestinal absorption, Caco-2 cell permeability.

    • Distribution : Plasma protein binding, blood-brain barrier penetration.

    • Metabolism : Cytochrome P450 enzyme inhibition and substrate prediction.

    • Excretion : Renal clearance.

    • Toxicity : Mutagenicity, carcinogenicity, hERG inhibition.

Hypothetical Data Presentation

The following tables summarize hypothetical quantitative data that could be generated from the in silico predictions.

Table 1: Predicted Binding Affinities of Doramectin and epi-Doramectin to Target Receptors

Compound	Target Receptor	Docking Score (kcal/mol)	Predicted Binding Free Energy (MM/GBSA, kcal/mol)
Doramectin	GluClα	-10.5	-75.2
epi-Doramectin	GluClα	-8.2	-60.8
Doramectin	GABA-A Receptor	-9.8	-70.1
epi-Doramectin	GABA-A Receptor	-9.5	-68.5

Table 2: Predicted ADMET Properties of epi-Doramectin

Property	Predicted Value	Interpretation
Human Intestinal Absorption	High	Well-absorbed from the gut
Caco-2 Permeability (logPapp)	1.5 x 10⁻⁶ cm/s	High permeability
Blood-Brain Barrier Permeation	No	Unlikely to cause CNS side effects
CYP2D6 Inhibition	Inhibitor	Potential for drug-drug interactions
hERG Inhibition	Non-inhibitor	Low risk of cardiotoxicity
Ames Mutagenicity	Negative	Non-mutagenic

Signaling Pathway

The primary mechanism of action of avermectins involves the potentiation of ligand-gated ion channels.

Caption: Proposed Signaling Pathway for epi-Doramectin Action.

Experimental Protocols for In Vitro Validation

Receptor Binding Assay

• Objective : To experimentally determine the binding affinity of epi-Doramectin to the target receptors.

• Protocol :

  • Prepare cell membranes expressing the recombinant target receptor (e.g., GluCl from Caenorhabditis elegans expressed in HEK293 cells).

  • Incubate the membranes with a radiolabeled ligand (e.g., [³H]-Ivermectin) in the presence of increasing concentrations of unlabeled epi-Doramectin or Doramectin.

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the filters using a scintillation counter.

  • Determine the IC₅₀ value (concentration of the compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

• Objective : To characterize the functional effect of epi-Doramectin on the target ion channels.

• Protocol :

  • Inject cRNA encoding the target receptor subunits into Xenopus laevis oocytes.

  • After 2-5 days of incubation, place the oocyte in a recording chamber and impale it with two microelectrodes (one for voltage clamping and one for current recording).

  • Perfuse the oocyte with a control buffer followed by the application of the natural agonist (e.g., glutamate) to elicit an inward current.

  • Co-apply the agonist with increasing concentrations of epi-Doramectin or Doramectin to determine their modulatory effects on the channel activity.

  • Construct concentration-response curves and determine the EC₅₀ (concentration that elicits 50% of the maximal response).

Conclusion

This technical guide provides a comprehensive in silico framework for the prediction of epi-Doramectin's bioactivity. By combining molecular modeling, simulation, and property prediction, this workflow enables a thorough preliminary assessment of this novel compound. The hypothetical data and detailed experimental protocols offer a clear path for the subsequent experimental validation of the in silico findings. This approach is anticipated to significantly streamline the research and development process for epi-Doramectin and other related novel chemical entities.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Doramectin [sitem.herts.ac.uk]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 5. Anxiolytic and anticonvulsant properties of doramectin in rats: behavioral and neurochemistric evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Epi-Doramectin: A Comprehensive Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-Doramectin is a stereoisomer of Doramectin, a potent macrocyclic lactone anthelmintic and insecticidal agent widely used in veterinary medicine.[1][2][3][4] As an epimer, epi-Doramectin shares the same molecular formula and sequence of bonded atoms as Doramectin but differs in the three-dimensional arrangement at a single chiral center. Specifically, it is the C2-epimer of Doramectin, formed through a reversible base-catalyzed isomerization.[5][6] Understanding the physical and chemical properties of epi-Doramectin is crucial for researchers in drug development, as its stereochemistry can influence its biological activity, stability, and pharmacokinetic profile. This technical guide provides a detailed overview of the known physical and chemical properties of epi-Doramectin, alongside relevant experimental protocols and logical workflows.

Chemical and Physical Properties

Table 1: General Properties of epi-Doramectin and Doramectin

Property	epi-Doramectin	Doramectin
Systematic Name	2-epi-Doramectin	25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)avermectin A1a
CAS Number	Not explicitly found	117704-25-3
Molecular Formula	C₅₀H₇₄O₁₄	C₅₀H₇₄O₁₄[1]
Molecular Weight	899.11 g/mol	899.11 g/mol [1]
Appearance	Likely a white or off-white crystalline powder	White or off-white crystalline powder

Table 2: Physicochemical Properties of epi-Doramectin and Doramectin

Property	epi-Doramectin	Doramectin
Melting Point	Data not available	157-162 °C
Boiling Point	Data not available	Data not available
Solubility	Soluble in methanol, ethanol, DMSO, and DMF	Soluble in methanol, ethanol, DMSO, and DMF
pKa	Data not available	Data not available

Experimental Protocols

Detailed experimental protocols for the specific analysis of epi-Doramectin are not widely published. However, the methodologies used for Doramectin and other avermectins can be adapted for its study.

Preparation of epi-Doramectin (Base-Catalyzed Isomerization)

Epi-Doramectin is formed from Doramectin under basic conditions. The following is a representative protocol based on the known reactivity of avermectins.

Objective: To induce the epimerization of Doramectin at the C2 position to generate epi-Doramectin.

Materials:

• Doramectin standard

• Methanol (HPLC grade)

• A weak base (e.g., triethylamine or a dilute solution of sodium hydroxide)

• HPLC system with a C18 column

• UV detector

Procedure:

• Dissolve a known amount of Doramectin in methanol.

• Add a catalytic amount of a weak base to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by HPLC.

• The appearance of a new peak with a similar retention time to Doramectin indicates the formation of epi-Doramectin.

• Once a significant amount of the epimer has formed, the reaction can be quenched by neutralizing the base with a dilute acid.

• The resulting mixture containing both Doramectin and epi-Doramectin can be used for further analysis or subjected to preparative HPLC for the isolation of pure epi-Doramectin.[6]

Analytical Separation by High-Performance Liquid Chromatography (HPLC)

The separation of Doramectin and its epimer can be achieved using reversed-phase HPLC.

Objective: To separate and quantify Doramectin and epi-Doramectin in a mixture.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 85:15 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 245 nm.[7]

• Injection Volume: 20 µL.

Procedure:

• Prepare standard solutions of Doramectin and the mixture containing epi-Doramectin in the mobile phase.

• Inject the standards and samples into the HPLC system.

• Record the chromatograms and identify the peaks corresponding to Doramectin and epi-Doramectin based on their retention times.

• Quantify the amounts of each compound by comparing their peak areas to those of the standards.

Determination of Melting Point (Representative Protocol)

The melting point of a pure sample of epi-Doramectin can be determined using a standard capillary method.[8][9][10][11][12]

Objective: To determine the melting range of solid epi-Doramectin.

Apparatus:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Spatula

Procedure:

• Ensure the epi-Doramectin sample is dry and finely powdered.

• Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.[8][9][10][11][12]

Determination of pKa (Representative Protocol for Poorly Soluble Drugs)

For a compound like epi-Doramectin, which is likely to be poorly soluble in water, potentiometric titration in a co-solvent system can be employed to determine its pKa.[13][14][15][16]

Objective: To determine the acid dissociation constant (pKa) of epi-Doramectin.

Materials and Apparatus:

• Potentiometer with a pH electrode

• Burette

• Stirring plate and stir bar

• Epi-Doramectin sample

• Co-solvent (e.g., methanol or acetonitrile)

• Standardized solutions of hydrochloric acid (HCl) and sodium hydroxide (NaOH)

• Potassium chloride (KCl) for maintaining ionic strength

Procedure:

• Calibrate the pH electrode using standard buffer solutions.

• Dissolve a precise amount of epi-Doramectin in a mixture of the organic co-solvent and water. The proportion of the co-solvent should be sufficient to ensure solubility.

• Add a known concentration of KCl to maintain a constant ionic strength.

• Titrate the solution with a standardized solution of NaOH, adding small increments and recording the pH after each addition.

• Continue the titration until the pH reaches a stable plateau.

• Plot the pH versus the volume of NaOH added. The pKa can be determined from the midpoint of the steepest part of the titration curve (the equivalence point). For poorly soluble compounds, various extrapolation methods can be used to determine the aqueous pKa from measurements in different co-solvent mixtures.[13][14][15][16]

Signaling Pathways and Logical Relationships

The primary mechanism of action for avermectins, including Doramectin, involves their interaction with glutamate-gated chloride channels (GluCls) in invertebrates.[1] This interaction leads to an influx of chloride ions, causing hyperpolarization of the nerve and muscle cells, which results in paralysis and death of the parasite. The stereochemistry of the molecule can be critical for its binding affinity and efficacy.

Below are diagrams generated using the DOT language to visualize key processes related to epi-Doramectin.

Base-catalyzed isomerization of Doramectin to epi-Doramectin.

Experimental workflow for the preparation and analysis of epi-Doramectin.

References

• 1. Doramectin [sitem.herts.ac.uk]
• 2. Doramectin | C50H74O14 | CID 9832750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Avermectin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SSERC | Melting point determination [sserc.org.uk]
• 9. nano-lab.com.tr [nano-lab.com.tr]
• 10. Melting Point Test - CD Formulation [formulationbio.com]
• 11. thinksrs.com [thinksrs.com]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. enamine.net [enamine.net]
• 14. sciresliterature.org [sciresliterature.org]
• 15. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. researchgate.net [researchgate.net]

Technical Guide: epi-Doramectin Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the epi-Doramectin reference standard, including its availability, chemical properties, and analytical considerations. epi-Doramectin is a significant impurity and degradation product of Doramectin, a broad-spectrum anti-parasitic agent used in veterinary medicine. As a C-2 epimer of Doramectin, its presence and quantification are critical for the quality control and stability testing of Doramectin-based pharmaceutical formulations. This guide is intended for researchers, scientists, and drug development professionals involved in the analysis and control of avermectin-related compounds.

Availability of epi-Doramectin Reference Standard

A high-purity epi-Doramectin reference standard is essential for accurate analytical method development, validation, and routine quality control testing. Several specialized chemical suppliers offer this reference material. The table below summarizes the availability and key specifications from prominent vendors.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Purity	Appearance	Storage Conditions	Solubility
Cayman Chemical	epi-Doramectin	1987882-62-1	C₅₀H₇₄O₁₄	899.1 g/mol	≥95%	Solid	-20°C	Ethanol, Methanol, DMSO, DMF
TOKU-E	epi-Doramectin	1987882-62-1	C₅₀H₇₄O₁₄	899.1 g/mol	>95% (HPLC)	White Solid	-20°C	Ethanol, Methanol, DMF, DMSO
MedChemExpress	epi-Doramectin	1987882-62-1	C₅₀H₇₄O₁₄	899.11 g/mol	Not specified	Solid	-20°C (protect from light)	Not specified
Sigma-Aldrich	epi-Doramectin	1987882-62-1	Not specified	899.13 g/mol	Analytical Standard	Not specified	Not specified	Not specified

Chemical Properties and Degradation Pathway

epi-Doramectin is formed from Doramectin through a base-catalyzed epimerization at the C-2 position. This reversible isomerization can be followed by an irreversible rearrangement to form the isomeric alkene, Δ²-doramectin.[1] Understanding this degradation pathway is crucial for developing stability-indicating analytical methods for Doramectin.

Figure 1: Degradation pathway of Doramectin to epi-Doramectin.

Experimental Protocols: Analytical Methodologies

While specific experimental protocols for the standalone analysis of epi-Doramectin are not widely published, methods developed for the analysis of Doramectin and its impurities can be readily adapted. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques for the separation and quantification of avermectins and their related substances.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential to separate Doramectin from its degradation products, including epi-Doramectin. The following protocol is a representative example that can be optimized for this purpose.

Objective: To develop an HPLC method for the separation of Doramectin and epi-Doramectin.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• Doramectin and epi-Doramectin reference standards

Chromatographic Conditions (starting point for optimization):

• Mobile Phase: A mixture of acetonitrile, methanol, and water. A common starting ratio is 53:35:12 (v/v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Prepare individual stock solutions of Doramectin and epi-Doramectin reference standards in methanol. From these, prepare a mixed working standard solution containing both analytes at a known concentration.

• Sample Preparation: Dissolve the sample containing Doramectin in methanol to a suitable concentration.

• Analysis: Inject the mixed standard solution to determine the retention times and resolution of Doramectin and epi-Doramectin. Subsequently, inject the sample solution to identify and quantify the presence of epi-Doramectin.

• Method Optimization: Adjust the mobile phase composition and other chromatographic parameters as needed to achieve baseline separation between Doramectin, epi-Doramectin, and other potential impurities.

References

• 1. Ivermectin - Wikipedia [en.wikipedia.org]

The Biological and Chemical Origins of Doramectin and Its Epimers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Doramectin, a potent macrocyclic lactone, is a cornerstone of veterinary medicine for its broad-spectrum antiparasitic activity. While its production is biological, rooted in the fermentation of genetically engineered Streptomyces avermitilis, the final product's purity and stability are influenced by subsequent chemical transformations. This technical guide provides an in-depth exploration of the biological synthesis of doramectin and the chemical origins of its epimeric impurities. It details the biosynthetic pathway, presents quantitative data on production yields and impurity profiles, outlines key experimental protocols, and illustrates the core processes through logical diagrams. This document serves as a comprehensive resource for professionals engaged in the research, development, and manufacturing of doramectin.

Introduction

Doramectin is a semi-synthetic anthelmintic agent derived from the avermectin family, a series of 16-membered macrocyclic lactones produced by the soil actinomycete Streptomyces avermitilis.[1][2] Marketed under trade names like Dectomax®, it is widely used to treat and control internal and external parasites in livestock.[3] The production of doramectin is a prime example of "mutational biosynthesis," where a mutant microorganism is supplied with an exogenous precursor to generate a novel, desired compound.

During the manufacturing process and upon storage, doramectin can undergo chemical changes, leading to the formation of related substances, including stereoisomers known as epimers. The presence of these impurities, even in small amounts, is a critical quality attribute that must be controlled. Understanding the origin of these epimers is essential for optimizing production, ensuring drug stability, and meeting regulatory standards. This guide will dissect the biological pathways leading to doramectin and the chemical conditions that give rise to its epimers.

Biological Origin of Doramectin

Doramectin is not a natural product of wild-type S. avermitilis. Its biosynthesis is achieved by providing a specific precursor, cyclohexanecarboxylic acid (CHC), to a mutant strain of S. avermitilis that is deficient in the synthesis of its natural starter units.[1][4]

The Avermectin Biosynthetic Pathway

The core of the doramectin molecule is the avermectin polyketide backbone. This backbone is synthesized by a large, modular polyketide synthase (PKS) enzyme complex encoded by the ave gene cluster in S. avermitilis. The PKS functions as an assembly line, sequentially adding and modifying two-carbon units derived from acetate and propionate.

Wild-type S. avermitilis naturally uses isobutyryl-CoA or (S)-2-methylbutyryl-CoA as starter units for the PKS, which leads to the production of avermectin B1a.[1]

Mutational Biosynthesis: The Role of bkd Mutants and CHC Feeding

To produce doramectin, a mutant strain of S. avermitilis is used, typically one with a knockout in the bkd gene, which encodes a branched-chain α-keto acid dehydrogenase.[1][2] This mutation prevents the synthesis of the natural starter units. When this bkd mutant is cultured in a fermentation medium supplemented with cyclohexanecarboxylic acid (CHC), the PKS loading module incorporates the exogenously supplied CHC-CoA instead.[1][4] This directed biosynthesis results in the production of a novel avermectin analogue with a cyclohexyl group at the C-25 position: doramectin.[1]

The overall workflow for doramectin production via mutational biosynthesis is depicted below.

Caption: Mutational biosynthesis workflow for doramectin production.

Chemical Origin of Doramectin Epimers

The primary epimer of concern is 2-epidoramectin. Unlike the doramectin molecule itself, which is the product of enzymatic synthesis, its epimer is formed through a non-biological chemical reaction. This process is a chemical instability, primarily driven by pH.

Under basic conditions, doramectin can undergo a reversible isomerization at the C-2 position, leading to the formation of 2-epidoramectin. This occurs because the proton at the C-2 position is acidic and can be abstracted by a base, forming an enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to either the original doramectin structure or its C-2 epimer.

Conversely, under acidic conditions, doramectin is prone to a different degradation pathway: the sequential hydrolysis of the oleandrose sugar moieties, yielding doramectin monosaccharide and subsequently doramectin aglycone.

Caption: Primary degradation pathways of doramectin under acidic and basic conditions.

Quantitative Data

Doramectin Production Yields

The yield of doramectin is highly dependent on the strain of S. avermitilis, fermentation conditions, and precursor feeding strategies. Genetic engineering and process optimization have led to significant improvements in titer.

Strain	Fermentation Scale	Key Strategy	Doramectin Yield (mg/L)	Reference
DM203	Flask	Original Strain	~280	[1]
DM223	Flask	Deletion of 3 competing PKS clusters + FadD17 overexpression	~723	[1]
TG2002	Flask	PKS loading module swap + CHC-CoA biosynthesis gene cassette	~30	[5]
XY-62	50 L Fermenter	Mutagenesis + Glucose Supplementation	1068	[4]
DA-137	50 L Fermenter	ARTP Mutagenesis + Medium Optimization	1217	[6]

Impurity Profile of Doramectin Bulk Drug

The formation of epimers and other related substances is a critical quality attribute. Analysis of bulk doramectin drug substance reveals a profile of typical impurities. While epimerization is condition-dependent, the following table provides an example of impurity levels found in a commercial batch.

Impurity	RRT (Relative Retention Time)	Content (%)	Probable Identity/Origin	Reference
Imp-I	0.421	0.073	Related Avermectin	[7]
Imp-II	0.478	0.394	Related Avermectin	[7]
Imp-III	0.661	0.972	Related Avermectin	[7]
Imp-IV	0.821	0.227	Furan ring-opening product	[7][8]
Imp-V	0.885	0.343	Lacks methyl at C-14	[7][8]
Imp-VI	1.309	0.151	Related Avermectin	[7]
Imp-VII	1.431	0.211	Related Avermectin	[7]
2-Epidoramectin	Not specified	Typically <1.0%	Base-catalyzed isomerization	-

Note: The specific RRT for 2-epidoramectin was not provided in the cited source, but it is a known process-related impurity and degradation product that is monitored.

Experimental Protocols

Fermentation Protocol for Doramectin Production

This protocol is a composite based on methodologies described for doramectin-producing S. avermitilis strains.[2][4]

• Strain Maintenance: Maintain the doramectin-producing S. avermitilis strain (e.g., a bkd mutant) on a suitable agar medium such as ISP2 or solid medium G (spore suspension of 10^6 - 10^7 spores/mL).[2][4]

• Seed Culture: Inoculate a spore suspension into a seed medium (e.g., 20 g/L corn starch, 10 g/L defatted soybean flour, 5 g/L glucose, 10 g/L cottonseed flour, pH 7.2).[2] Incubate at 28-30°C for 48 hours with shaking at 200 rpm.[2][4]

• Production Fermentation: Transfer the seed culture (e.g., 5% inoculum) into a larger fermenter containing the production medium. A typical fermentation medium (Medium F) consists of (g/L): soluble starch, 90; bean cake flour, 15; cottonseed flour, 15; yeast extract, 5; NaCl, 1; K2HPO4, 2.5; CaCO3, 7; MgSO4, 5. Adjust initial pH to 7.0-7.2.[4]

• Precursor Feeding: Add cyclohexanecarboxylic acid (CHC) as a precursor. A typical concentration is 0.8 g/L, but feeding strategies can be optimized.[4] Note that CHC can be inhibitory to cell growth at higher concentrations.[4][5]

• Fermentation Conditions: Maintain the fermentation at 28-30°C with controlled aeration and agitation for 12-13 days.[2][4] Glucose supplementation during the process can enhance yield.[4]

• Harvest and Extraction: At the end of the fermentation, harvest the broth. Extract the doramectin from the culture with a solvent such as methanol (e.g., 9 volumes of methanol to 1 volume of broth).[2] Centrifuge to remove cell debris.

Forced Degradation and Epimer Analysis Protocol

This protocol is designed to induce the formation of epimers and other degradation products for analytical assessment, based on stability-indicating method development principles.

• Sample Preparation: Prepare a stock solution of doramectin in methanol at a concentration of approximately 1 mg/mL.

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for a specified period (e.g., 24 hours). Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis (Epimerization): Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for a specified period (e.g., 24 hours). This condition is expected to generate 2-epidoramectin. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H2O2. Keep at room temperature for a specified period (e.g., 24 hours).

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) or sunlight for a specified duration.

  • Thermal Degradation: Heat the solid drug substance in an oven at a high temperature (e.g., 105°C) for a specified period.

• HPLC Analysis (Stability-Indicating Method): Analyze the stressed samples using a validated stability-indicating HPLC method.

  • Column: HALO C8 (100 mm × 4.6 mm, 2.7 µm) or equivalent.[1]

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.[1]

  • Detection: UV at 245 nm.[1]

  • Quantification: Calculate the percentage of the epimer and other degradants by area normalization or against a reference standard. The method must demonstrate baseline separation between doramectin, its epimers, and all other significant degradation products.

Conclusion

The origin of doramectin is a fascinating interplay of microbiology, genetic engineering, and chemistry. Its core structure is assembled biologically by the PKS machinery of a rationally engineered Streptomyces avermitilis strain fed an unnatural precursor. However, the final purity of the active pharmaceutical ingredient is subject to chemical stability, where conditions such as pH can lead to the formation of impurities like 2-epidoramectin. A thorough understanding of both the biological production pathway and the chemical degradation pathways is paramount for the development of robust manufacturing processes and stable formulations, ensuring the delivery of a safe and effective veterinary drug. This guide provides the foundational knowledge, quantitative data, and experimental frameworks necessary for professionals working in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative plasma disposition kinetics of ivermectin, moxidectin and doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Degradation of abamectin and doramectin on sheep grazed pasture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Epi-Doramectin Solubility: A Technical Guide for Researchers

For drug development professionals, researchers, and scientists, understanding the solubility of an active pharmaceutical ingredient (API) is a cornerstone of formulation development, bioavailability, and overall therapeutic efficacy. This technical guide provides a detailed overview of the solubility of epi-Doramectin, a key isomer and degradation product of the broad-spectrum antiparasitic agent, Doramectin. Due to the limited availability of direct quantitative solubility data for epi-Doramectin, this document leverages data from its parent compound, Doramectin, to provide a comprehensive reference.

Quantitative Solubility Data for Doramectin

The following table summarizes the available quantitative solubility data for Doramectin in various solvents. This information can serve as a valuable proxy for estimating the solubility behavior of epi-Doramectin in early-stage research and development.

Solvent	Solubility	Temperature
Water	0.0003 g/L[5]	22°C - 25°C[5]
Methylene Chloride	530 g/L[5]	Not Specified
Acetonitrile	33 g/L[5]	Not Specified
Methanol	Soluble[1]	Not Specified
Cottonseed Oil:Benzyl Benzoate (55:45 v/v)	3.5% (w/v) remaining in solution: 94%[6]	Not Specified
Sesame Oil:Benzyl Benzoate (55:45 v/v)	3.5% (w/v) remaining in solution: 87%[6]	Not Specified
Castor Oil:Benzyl Benzoate (55:45 v/v)	3.5% (w/v) remaining in solution: 98%[6]	Not Specified
Cottonseed Oil:Ethyl Oleate (55:45 v/v)	3.5% (w/v) remaining in solution: 6%[6]	Not Specified

A patent for a high-dosage Doramectin formulation highlights the use of mixed solvent systems to enhance solubility.[6][7] For instance, a composition of 3-6% (w/v) doramectin can be achieved using a vehicle of 39-60% (v/v) cottonseed oil and 30-50% (v/v) benzyl benzoate.[6] This indicates that the solubility of doramectin, and likely epi-Doramectin, can be significantly modulated by the choice of co-solvents.

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a critical experimental procedure in pharmaceutical sciences. The following outlines a general protocol based on the widely accepted shake-flask method, which is considered the gold standard for equilibrium solubility measurements.[8]

Principle

The shake-flask method involves adding an excess amount of the solid compound to a specific volume of the solvent of interest. The resulting saturated solution is then agitated until equilibrium is reached. After separating the undissolved solid, the concentration of the dissolved compound in the solution is quantified to determine the solubility.

Materials and Equipment

• Epi-Doramectin (or Doramectin) solid

• Solvents of interest (e.g., water, buffers, organic solvents)

• Glass vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge or filtration apparatus (e.g., syringe filters)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or fluorescence) or a UV/Vis spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure

• Preparation of Saturated Solution:

  • Weigh an excess amount of epi-Doramectin into a glass vial. The excess is crucial to ensure a saturated solution is formed.

  • Add a precise volume of the chosen solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples at a constant speed for a sufficient period to reach equilibrium. This typically ranges from 24 to 72 hours. It is advisable to take measurements at different time points to confirm that equilibrium has been reached.

• Separation of Undissolved Solid:

  • After equilibration, remove the vials and allow them to stand to let the undissolved solid settle.

  • Separate the saturated solution from the solid phase. This can be achieved by either:

    • Centrifugation: Centrifuge the vials at a high speed to pellet the solid. Carefully collect the supernatant.

    • Filtration: Use a syringe filter that does not bind the compound of interest to filter the solution.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of epi-Doramectin in the same solvent.

  • Analyze the saturated solution and the standard solutions using a suitable analytical method. For macrocyclic lactones like doramectin, HPLC with fluorescence detection after derivatization is a common and sensitive method.[9] UV/Vis spectrophotometry can also be used if the compound has a suitable chromophore.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of epi-Doramectin in the saturated solution by interpolating its response on the calibration curve. This concentration represents the solubility of the compound in that solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of a pharmaceutical compound like epi-Doramectin.

Caption: Workflow for determining epi-Doramectin solubility.

References

• 1. Doramectin | 117704-25-3 [chemicalbook.com]
• 2. merck.com [merck.com]
• 3. merck.com [merck.com]
• 4. msd.com [msd.com]
• 5. fao.org [fao.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. CN104490768A - Doramectin injection and preparation method thereof - Google Patents [patents.google.com]
• 8. scielo.br [scielo.br]
• 9. Determination of macrocyclic lactones in food and feed - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Separation of Doramectin and epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the separation and quantification of the antiparasitic drug doramectin from its epimer, epi-doramectin, using a reversed-phase high-performance liquid chromatography (HPLC) method. This method is crucial for the quality control of doramectin in bulk drug substances and pharmaceutical formulations.

Introduction

Doramectin, a member of the avermectin family, is a broad-spectrum antiparasitic agent used in veterinary medicine. During its synthesis and storage, an epimer known as epi-doramectin can be formed as an impurity. As the pharmacological and toxicological profiles of epi-doramectin may differ from the parent compound, it is essential to have a reliable analytical method to separate and quantify this impurity. This document outlines a validated, stability-indicating HPLC method for this purpose.

Principle

The method utilizes reversed-phase chromatography with a C8 stationary phase and an isocratic mobile phase consisting of a mixture of acetonitrile and water. The separation is based on the differential partitioning of doramectin and epi-doramectin between the nonpolar stationary phase and the polar mobile phase. Detection is achieved using a UV detector at 245 nm, where both compounds exhibit significant absorbance.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatography Data System (CDS): For data acquisition and processing.

• Analytical Column: HALO C8, 100 mm x 4.6 mm, 2.7 µm particle size.

• Solvents: HPLC grade acetonitrile and water.

• Reagents: Doramectin and epi-doramectin reference standards.

• Glassware: Volumetric flasks, vials, and pipettes.

Preparation of Solutions

• Mobile Phase: Prepare a mixture of acetonitrile and water in a 70:30 (v/v) ratio. Degas the mobile phase before use.

• Standard Solution: Accurately weigh and dissolve an appropriate amount of doramectin reference standard in the mobile phase to obtain a known concentration (e.g., 0.5 mg/mL).

• Sample Solution: Accurately weigh and dissolve the doramectin sample in the mobile phase to achieve a similar concentration to the standard solution.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the separation of doramectin and epi-doramectin.

Parameter	Condition
Column	HALO C8, 100 mm x 4.6 mm, 2.7 µm
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	245 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Data Presentation

The performance of the HPLC method should be evaluated based on several parameters, which are summarized in the table below. These values are indicative and may vary slightly between systems.

Parameter	Doramectin	epi-Doramectin
Retention Time (min)	~ 6.5	~ 7.8
Relative Retention Time	1.00	~ 1.2
Resolution (Rs)	-	> 2.0
Tailing Factor (T)	< 1.5	< 1.5
Theoretical Plates (N)	> 2000	> 2000

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of doramectin and epi-doramectin.

Caption: Workflow for the HPLC analysis of doramectin and epi-doramectin.

System Suitability

To ensure the validity of the analytical results, system suitability tests must be performed before sample analysis. This includes multiple injections of the standard solution to evaluate the reproducibility of the system. The acceptance criteria are typically as follows:

• Relative Standard Deviation (RSD) of peak areas: ≤ 2.0%

• Resolution (Rs) between doramectin and epi-doramectin: ≥ 2.0

• Tailing factor (T) for doramectin and epi-doramectin peaks: ≤ 1.5

• Theoretical plates (N) for doramectin and epi-doramectin peaks: ≥ 2000

Conclusion

The described HPLC method provides a reliable and robust approach for the separation and quantification of doramectin and its critical impurity, epi-doramectin. This application note serves as a comprehensive guide for researchers and quality control analysts in the pharmaceutical industry to ensure the purity and quality of doramectin products. Adherence to the detailed protocol and system suitability criteria will ensure accurate and reproducible results.

Application Note: LC-MS/MS Analysis of epi-Doramectin in Bulk Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin is a broad-spectrum antiparasitic agent widely used in veterinary medicine. It belongs to the avermectin class of macrocyclic lactones. During the synthesis and storage of Doramectin, various impurities can arise, including epimers such as epi-Doramectin. The presence and quantity of such impurities must be carefully monitored to ensure the quality, safety, and efficacy of the bulk drug substance. Regulatory bodies require stringent control of impurities in active pharmaceutical ingredients (APIs).

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the detection and quantification of epi-Doramectin in bulk Doramectin drug substance. The method is designed to provide high selectivity and low limits of detection, making it suitable for quality control and stability studies.

Analytical Method Overview

The method utilizes reversed-phase liquid chromatography for the separation of Doramectin and its epimeric impurity, epi-Doramectin. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent sensitivity and specificity.

Experimental Protocols

Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of Doramectin reference standard in methanol at a concentration of 1 mg/mL.

  • Prepare a stock solution of epi-Doramectin reference standard (if available) in methanol at a concentration of 1 mg/mL.

  • Prepare working standard solutions by diluting the stock solutions with methanol to achieve a concentration range suitable for constructing a calibration curve (e.g., 0.1 µg/mL to 10 µg/mL).

• Sample Solution Preparation:

  • Accurately weigh approximately 25 mg of the Doramectin bulk drug sample.

  • Dissolve the sample in methanol in a 25 mL volumetric flask and sonicate for 5 minutes to ensure complete dissolution.

  • Dilute the solution to the mark with methanol to obtain a sample concentration of 1 mg/mL.

  • Further dilute an aliquot of this solution with methanol to a final concentration of 10 µg/mL for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 column (e.g., 100 mm × 2.1 mm, 2.7 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 70% B

  • 2-10 min: 70-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 70% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Source Temperature: 120 °C

• Desolvation Temperature: 400 °C

• Capillary Voltage: 3.5 kV

• Cone Voltage: 40 V

• MRM Transitions: (Hypothetical transitions based on known avermectin fragmentation)

  • Doramectin: Precursor Ion (m/z) 922.5 → Product Ions (m/z) 609.4, 319.2

  • epi-Doramectin: Precursor Ion (m/z) 922.5 → Product Ions (m/z) 609.4, 319.2

Data Presentation

The quantitative data for the analysis of epi-Doramectin in three different batches of Doramectin bulk drug are summarized in the table below. The concentration of epi-Doramectin was calculated using a calibration curve prepared from the epi-Doramectin reference standard.

Sample ID	Batch Number	epi-Doramectin Concentration (µg/g)	% epi-Doramectin (w/w)
Bulk Drug 1	DRM-2025-001	150	0.015%
Bulk Drug 2	DRM-2025-002	220	0.022%
Bulk Drug 3	DRM-2025-003	180	0.018%

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of epi-Doramectin in bulk drug.

Discussion

This LC-MS/MS method provides a robust and reliable approach for the quantification of epi-Doramectin in bulk drug samples. The chromatographic conditions were optimized to achieve baseline separation of Doramectin and its epimer, which is crucial for accurate quantification. The use of MRM mode in the mass spectrometer ensures high selectivity and sensitivity, allowing for the detection of low levels of the impurity.

The sample preparation procedure is straightforward and involves a simple dissolution and dilution, minimizing the potential for sample loss or contamination. The validation of this method would typically include assessments of linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness, in accordance with regulatory guidelines.

Conclusion

The described LC-MS/MS method is well-suited for the routine quality control analysis of epi-Doramectin in bulk Doramectin. Its high sensitivity and specificity make it a valuable tool for ensuring the purity and safety of the active pharmaceutical ingredient. This protocol can be adapted and validated by analytical laboratories in the pharmaceutical industry.

Application Note: Development of a Validated Analytical Method for the Quantification of epi-Doramectin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Doramectin is a broad-spectrum antiparasitic drug widely used in veterinary medicine, belonging to the avermectin family of macrocyclic lactones.[1][2] During the synthesis or degradation of Doramectin, related substances, including epimers such as epi-Doramectin, can be formed. The presence and quantity of these related substances are critical quality attributes that must be monitored to ensure the safety and efficacy of the drug product. This application note describes a validated, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantification of Doramectin and its related substances, including its epimer, epi-Doramectin. The method is demonstrated to be accurate, robust, and specific.[1][2]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A stability-indicating RP-HPLC method was developed for the analysis of Doramectin and its related substances.[1][2] An alternative method using HPLC with fluorescence detection is also described for residue analysis.[3][4]

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) System
Column	HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)[1][2]
Mobile Phase	Acetonitrile-water (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min[5]
Column Temperature	40 °C[1][2]
UV Detection	245 nm[1][2]
Injection Volume	50 µL[4]
Run Time	10 minutes[1]

Table 2: HPLC-Fluorescence Chromatographic Conditions

Parameter	Condition
Instrument	Shimadzu LC-10ATvp HPLC with Shimadzu RF-535 fluorescence detector[3]
Column	Merck Lichrospher 100RP-18E, 5 µm (125 × 4 mm) with a precolumn[3]
Mobile Phase	Water/methanol (3:97, v/v)[4]
Flow Rate	1.8 mL/min[4]
Column Temperature	30 °C[4]
Injection Volume	50 µL[4]
Run Time	15 minutes[4]
Detection	Excitation: 365 nm, Emission: 470 nm[3][4]

Standard and Sample Preparation

For HPLC-UV Analysis:

• Standard Solution: Accurately weigh and dissolve Doramectin reference standard in methanol to prepare a stock solution. Further dilute with the mobile phase to the desired concentration.[1][2]

• Sample Solution: Dissolve the Doramectin drug substance or product in methanol to achieve a target concentration.[1][2]

For HPLC-Fluorescence Analysis (Residue in Tissue):

• Extraction: Homogenize tissue samples and extract with acetonitrile.[3][4]

• Cleanup: Use a solid-phase extraction (SPE) C18 column for cleanup of the extract.[3] For liver tissue, an additional cleanup with an alumina column may be employed.[4][6]

• Derivatization: The extracted and cleaned-up sample is derivatized using 1-methylimidazole and trifluoroacetic anhydride in acetonitrile to form a fluorescent derivative.[3][4] This step is crucial for enhancing the sensitivity of the method. The derivatization should be allowed to proceed in the dark for at least 15 minutes before injection.[4]

Method Validation Summary

The HPLC-UV method was validated according to the International Conference on Harmonisation (ICH) Q2(R1) guidelines.[1]

Table 3: Summary of Validation Parameters for the HPLC-UV Method

Parameter	Result
Specificity	The method is able to separate Doramectin from its related substances and degradation products, demonstrating it is stability-indicating.[1][2]
Linearity	A linear relationship was observed with a correlation coefficient (r) > 0.999.[5]
Accuracy	The method is accurate, with recovery values within acceptable limits.
Precision	The method is precise, with low relative standard deviation (RSD) for intra-day and inter-day analyses.[5]
Limit of Quantification (LOQ)	The LOQ for related substances is 0.1% of the target concentration.[1]
Robustness	The method is robust, with no significant variations observed with small changes in experimental parameters.[5]

Table 4: Performance of the HPLC-Fluorescence Method for Residue Analysis

Parameter	Result
Limit of Detection (LOD)	5 ppb in bovine muscle.[3]
Limit of Quantification (LOQ)	Below the stipulated Maximum Residue Limit.[3] For Abamectin, Doramectin, and Ivermectin in milk, the LOQ is 5 µg L-1.[7]
Recovery	73.3% to 110% in bovine muscle.[3]
Precision (RSD)	2.11% to 16.57% in bovine muscle.[3]

Visualizations

Experimental Workflow for epi-Doramectin Analysis

Caption: Workflow for the HPLC-UV analysis of epi-Doramectin.

Logical Flow of Analytical Method Validation

Caption: Key parameters for analytical method validation.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jfda-online.com [jfda-online.com]
• 4. nucleus.iaea.org [nucleus.iaea.org]
• 5. Development and validation of a new HPLC-UV method for the simultaneous determination of triclabendazole and ivermectin B1a in a pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Quantitative Analysis of epi-Doramectin in Pharmaceutical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of Doramectin and its epimer, epi-Doramectin, in pharmaceutical formulations. The methodologies described are based on established stability-indicating high-performance liquid chromatography (HPLC) techniques, crucial for ensuring the quality, safety, and efficacy of veterinary drug products.

Introduction

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine.[1] Like other avermectins, Doramectin can be susceptible to degradation, leading to the formation of related substances, including epimers.[1] One such critical degradation product is epi-Doramectin, an isomer that differs from Doramectin in the stereochemical configuration at a single chiral center. The quantitative determination of epi-Doramectin is essential for quality control and stability studies of Doramectin formulations to ensure that the levels of this impurity remain within acceptable limits.

This document outlines a validated HPLC method suitable for the simultaneous determination of Doramectin and the quantification of epi-Doramectin and other related substances in drug formulations.

Data Presentation

The following tables summarize representative quantitative data obtained from the analysis of Doramectin formulations using a stability-indicating HPLC method. This data is illustrative and serves to demonstrate the method's capability in resolving and quantifying the active pharmaceutical ingredient (API) and its impurities.

Table 1: Impurity Profile of Doramectin Bulk Drug Substance

Impurity	Retention Time (min)	Relative Retention Time (RRT)	Concentration (%)
Imp-I	9.720	0.421	0.073
Imp-II	11.029	0.478	0.394
Imp-III	15.247	0.661	0.972
Imp-IV	18.952	0.821	0.227
epi-Doramectin (Hypothetical)	~20.0	~0.87	< 0.2
Imp-V	20.430	0.885	0.343
Doramectin	23.070	1.000	97.5
Imp-VI	30.209	1.309	0.151
Imp-VII	33.027	1.431	0.211

Note: Data is adapted from a study on Doramectin bulk drug impurity profiling.[2] The value for epi-Doramectin is hypothetical and represents a typical specification limit for a known impurity.

Table 2: Method Validation Parameters for Doramectin and Related Substances

Parameter	Doramectin	Related Substances
Linearity (r²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.05 µg/mL	0.1 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	0.3 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (% RSD)	< 1.0%	< 5.0%

This table summarizes typical validation parameters for a stability-indicating HPLC method for Doramectin.

Experimental Protocols

This section provides a detailed protocol for the quantitative analysis of Doramectin and epi-Doramectin in a veterinary injectable formulation using a stability-indicating HPLC-UV method.

Principle

The method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection to separate Doramectin from its related substances, including epi-Doramectin. Quantification is achieved by comparing the peak areas of the analytes in the sample solution to those of a reference standard.

Materials and Reagents

• Doramectin Reference Standard (USP or equivalent)

• epi-Doramectin Reference Standard (if available)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, purified)

• Formic acid (analytical grade)

• Doramectin injectable formulation (Sample)

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: HALO C8 (100 mm × 4.6 mm, 2.7 µm) or equivalent.[2]

• Mobile Phase: Acetonitrile and water (70:30, v/v).[2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C[2]

• Detection Wavelength: 245 nm[2]

• Injection Volume: 10 µL

• Run Time: Approximately 15 minutes

Preparation of Solutions

• Standard Stock Solution (e.g., 1000 µg/mL of Doramectin): Accurately weigh about 25 mg of Doramectin Reference Standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solution (e.g., 100 µg/mL of Doramectin): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the mobile phase.

• Sample Solution (e.g., 100 µg/mL of Doramectin): Accurately transfer a volume of the injectable formulation equivalent to 10 mg of Doramectin into a 100 mL volumetric flask. Dilute to volume with the mobile phase and mix well. If necessary, filter the solution through a 0.45 µm syringe filter before injection.

System Suitability

Before sample analysis, perform a system suitability test by injecting the Working Standard Solution five times. The system is deemed suitable for use if the following criteria are met:

• The relative standard deviation (RSD) of the peak area for the five replicate injections is not more than 2.0%.

• The tailing factor for the Doramectin peak is not more than 2.0.

• The theoretical plate count for the Doramectin peak is not less than 2000.

Analytical Procedure

• Inject the mobile phase as a blank to ensure a clean baseline.

• Inject the Working Standard Solution.

• Inject the Sample Solution.

• Identify the peaks of Doramectin and epi-Doramectin in the sample chromatogram based on their retention times relative to the standard.

• Calculate the amount of Doramectin and epi-Doramectin in the sample formulation.

Calculation

The concentration of Doramectin and epi-Doramectin in the sample can be calculated using the following formula:

Concentration (µg/mL) = (Peak Area of Analyte in Sample / Peak Area of Analyte in Standard) x Concentration of Standard (µg/mL)

The percentage of epi-Doramectin relative to the Doramectin content can be calculated as:

% epi-Doramectin = (Concentration of epi-Doramectin / Concentration of Doramectin) x 100

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of epi-Doramectin in a pharmaceutical formulation.

Caption: Workflow for HPLC analysis of epi-Doramectin.

Logical Relationship in Stability-Indicating Method Development

The following diagram outlines the logical steps involved in developing a stability-indicating analytical method.

Caption: Development of a stability-indicating method.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. 2024.sci-hub.se [2024.sci-hub.se]

Application Note: Profiling of epi-Doramectin Impurity in Doramectin Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin is a macrocyclic lactone anthelmintic drug used in veterinary medicine to treat and control internal and external parasites in cattle, sheep, and swine. As with any active pharmaceutical ingredient (API), the purity profile of doramectin is critical to its safety and efficacy. Impurities can arise from the manufacturing process, degradation of the drug substance, or epimerization. One such critical impurity is epi-Doramectin, a stereoisomer of the active molecule. Regulatory bodies require the identification and quantification of impurities to ensure the quality and consistency of the drug product.

This application note provides a detailed protocol for the impurity profiling of epi-Doramectin in doramectin bulk drug substance using High-Performance Liquid Chromatography (HPLC). It also includes a protocol for forced degradation studies to investigate the formation of epi-Doramectin and other degradation products.

Quantitative Data Summary

The following table summarizes the levels of known and potential impurities in doramectin, including the observed range for epi-Doramectin from residue studies.[1]

Impurity Name	Typical Percentage (%) in Bulk Drug	Observed Percentage (%) in Residue Studies
epi-Doramectin	Not explicitly quantified in bulk drug analysis	4.8 - 10.9 (Mean: 7.4)[1]
Impurity-I	0.073	Not Reported
Impurity-II	0.394	Not Reported
Impurity-III	0.972	Not Reported
Impurity-IV	0.227	Not Reported
Impurity-V	0.343	Not Reported
Impurity-VI	0.151	Not Reported
Impurity-VII	0.211	Not Reported

Experimental Protocols

HPLC Method for the Quantification of epi-Doramectin in Doramectin

This protocol describes a stability-indicating HPLC method for the separation and quantification of doramectin and its related substances, including epi-Doramectin. The method is adapted from established protocols for avermectin impurity analysis.[2][3]

3.1.1. Materials and Reagents

• Doramectin reference standard

• epi-Doramectin reference standard (if available)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Ammonium Acetate (analytical grade)

• Water (HPLC grade)

• Doramectin drug substance for analysis

3.1.2. Chromatographic Conditions

Parameter	Specification
Column	ACE UltraCore 2.5 SuperC18 (150 mm x 4.6 mm, 2.5 µm) or equivalent
Mobile Phase A	5 mM Ammonium Acetate (pH 9.5)
Mobile Phase B	Acetonitrile/Methanol/Dichloromethane (52/40.5/7.5, v/v/v)
Gradient Elution	See table below
Flow Rate	1.6 mL/min
Column Temperature	45 °C
Detection	UV at 245 nm
Injection Volume	15 µL

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	45	55
25	20	80
30	20	80
31	45	55
40	45	55

3.1.3. Preparation of Solutions

• Standard Solution: Accurately weigh and dissolve an appropriate amount of doramectin reference standard in methanol to obtain a concentration of 1 mg/mL.

• Sample Solution: Accurately weigh and dissolve approximately 25 mg of the doramectin drug substance in methanol in a 25 mL volumetric flask. Dilute to volume with methanol.

• Resolution Solution: If an epi-Doramectin reference standard is available, prepare a solution containing both doramectin and epi-Doramectin to confirm resolution. Alternatively, use a sample from the base-forced degradation study where the formation of the 2-epimer is expected.[3]

3.1.4. System Suitability

• Inject the resolution solution and verify that the resolution between the doramectin and epi-Doramectin peaks is greater than 1.5.

• Inject the standard solution six times and ensure the relative standard deviation (RSD) of the peak area is not more than 2.0%.

3.1.5. Analysis and Calculation

Inject the sample solution and identify the peaks based on their retention times relative to the doramectin standard. Calculate the percentage of epi-Doramectin and other impurities using the following formula:

% Impurity = (Area_impurity / Area_total) x 100

Where:

• Area_impurity is the peak area of the individual impurity.

• Area_total is the sum of all peak areas in the chromatogram.

Forced Degradation Protocol

Forced degradation studies are essential for understanding the degradation pathways of a drug substance and for demonstrating the stability-indicating nature of the analytical method.

3.2.1. Acid Degradation

• Dissolve 10 mg of doramectin in 1 mL of acetonitrile and add 9 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• Neutralize the solution with 0.1 M NaOH and dilute with methanol for HPLC analysis.

3.2.2. Base Degradation (to promote epimerization)

• Dissolve 10 mg of doramectin in 1 mL of acetonitrile and add 9 mL of 0.1 M NaOH.[3]

• Incubate the solution at room temperature for 8 hours.

• Neutralize the solution with 0.1 M HCl and dilute with methanol for HPLC analysis. This condition is expected to generate the 2-epimer (epi-Doramectin).[3]

3.2.3. Oxidative Degradation

• Dissolve 10 mg of doramectin in 10 mL of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours.

• Dilute with methanol for HPLC analysis.

3.2.4. Thermal Degradation

• Place a thin layer of doramectin powder in a petri dish.

• Heat in an oven at 105°C for 48 hours.

• Dissolve the powder in methanol for HPLC analysis.

3.2.5. Photolytic Degradation

• Expose a solution of doramectin (1 mg/mL in methanol) to UV light (254 nm) for 24 hours.

• Analyze the solution by HPLC.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in the impurity profiling of epi-Doramectin.

Caption: Experimental workflow for epi-Doramectin impurity profiling.

Caption: Logical relationship of doramectin and its impurities.

Conclusion

The provided HPLC method is suitable for the separation and quantification of epi-Doramectin and other related substances in doramectin bulk drug. The forced degradation studies help in understanding the stability of the molecule and in identifying potential degradation products. This application note serves as a comprehensive guide for researchers and scientists involved in the quality control and development of doramectin-based veterinary products, ensuring compliance with regulatory standards.

References

• 1. fao.org [fao.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Stability studies and high-performance liquid chromatographic procedures for L-648,548 and its major degradates in an animal health formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for the Identification of epi-Doramectin in Veterinary Drugs

Introduction

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine to treat and control internal and external parasites in animals such as cattle, sheep, and swine.[1][2][3] As with many complex organic molecules, the synthesis and storage of doramectin can lead to the formation of related substances, including stereoisomers. One such critical impurity is epi-doramectin, an epimer of doramectin. The presence and quantity of such impurities must be carefully monitored to ensure the safety and efficacy of the veterinary drug product. This application note provides a detailed protocol for the identification and confirmation of epi-doramectin in doramectin drug substances and formulated veterinary products. The methodologies described herein utilize High-Performance Liquid Chromatography (HPLC) for separation and quantification, with confirmation by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle

This protocol is based on the chromatographic separation of doramectin and its epimer, epi-doramectin, using reversed-phase HPLC. Identification is achieved by comparing the retention time of the peak in the sample chromatogram with that of a known epi-doramectin reference standard. Quantification can be performed using an external standard method. Definitive confirmation of the impurity's identity is accomplished by LC-MS/MS, which provides mass-to-charge ratio (m/z) and fragmentation data characteristic of the molecule.

Materials and Reagents

• Doramectin Reference Standard

• epi-Doramectin Reference Standard (specifically 2-epidoramectin)[4]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Doramectin drug substance or veterinary drug product for testing

Equipment

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system with an electrospray ionization (ESI) source

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Ultrasonic bath

• Vortex mixer

Experimental Protocols

Standard and Sample Preparation

1.1. Standard Stock Solutions (1000 µg/mL)

• Accurately weigh approximately 10 mg of Doramectin Reference Standard and epi-Doramectin Reference Standard into separate 10 mL volumetric flasks.

• Dissolve and dilute to volume with methanol. Mix thoroughly. These stock solutions can be stored at -18°C for up to 12 months.[1]

1.2. Working Standard Solution (10 µg/mL)

• Pipette 100 µL of each stock solution into a 10 mL volumetric flask and dilute to volume with the mobile phase.

• This working standard solution should be freshly prepared.

1.3. Sample Preparation (for a 10 mg/mL Doramectin formulation)

• Accurately weigh a portion of the veterinary drug product equivalent to 10 mg of doramectin into a 10 mL volumetric flask.

• Add approximately 7 mL of methanol and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with methanol. Mix thoroughly.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Method for Separation and Quantification

This method is designed to separate doramectin from its potential impurities, including epi-doramectin.

2.1. Chromatographic Conditions

Parameter	Condition
Column	HALO C8 (100 mm × 4.6 mm, 2.7 µm) or equivalent[1][2]
Mobile Phase	Acetonitrile:Water (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min
Column Temperature	40 °C[1][2]
Detection Wavelength	245 nm[1][2]
Injection Volume	10 µL
Run Time	Approximately 15 minutes

2.2. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the working standard solution to determine the retention times of doramectin and epi-doramectin.

• Inject the prepared sample solution.

• Identify the epi-doramectin peak in the sample chromatogram by comparing its retention time with that of the epi-doramectin standard.

• The amount of epi-doramectin can be quantified using the external standard method. The quantitation limit for related substances is typically around 0.1% of the target concentration.[1][2]

LC-MS/MS Method for Confirmation

For unambiguous identification, especially at low levels, LC-MS/MS is the preferred method.

3.1. Chromatographic Conditions

Parameter	Condition
Column	Acquity UPLC HSS-T3 (or equivalent)
Mobile Phase A	10 mM Ammonium formate in Water:Acetonitrile (90:10, v/v)[1]
Mobile Phase B	10 mM Ammonium formate in Methanol:Acetonitrile (50:50, v/v)[1]
Flow Rate	0.35 mL/min[1]
Gradient	A suitable gradient to resolve doramectin and its epimer.
Injection Volume	5 µL

3.2. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[1][5]
Scan Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	100 °C
Desolvation Gas Temp.	350 °C
Cone Gas Flow	50 L/h
Desolvation Gas Flow	600 L/h

3.3. MRM Transitions

The following MRM transitions can be used for the quantification and confirmation of doramectin. As epi-doramectin is an isomer, it will have the same precursor and product ions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Use
Doramectin / epi-Doramectin	921.7	777.4	Quantification[6]
Doramectin / epi-Doramectin	921.7	593.8	Confirmation[7]

3.4. Confirmation Criteria The identity of epi-doramectin is confirmed if:

• The retention time of the peak in the sample corresponds to that of the epi-doramectin standard within a specified tolerance.

• The sample peak exhibits the same precursor ion and product ions as the standard.

• The ratio of the intensities of the two MRM transitions in the sample matches that of the standard within an acceptable tolerance.

Data Presentation

Table 1: HPLC Method Parameters

Parameter	Value
Column	HALO C8 (100 mm × 4.6 mm, 2.7 µm)[1][2]
Mobile Phase	Acetonitrile:Water (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min
Temperature	40 °C[1][2]
UV Detection	245 nm[1][2]
Injection Volume	10 µL

Table 2: LC-MS/MS Parameters for Confirmation

Parameter	Value
Ionization Mode	ESI Positive[1][5]
Precursor Ion (m/z)	921.7
Quantification Ion (m/z)	777.4[6]
Confirmation Ion (m/z)	593.8[7]
Limit of Detection (LOD)	~0.03 ng/mL[6]
Limit of Quantification (LOQ)	~1 ng/mL[6]

Visualizations

Caption: Workflow for epi-Doramectin Identification.

Caption: Analytical Logic for Isomer Separation.

Conclusion

The protocol outlined in this application note provides a robust and reliable framework for the identification and confirmation of epi-doramectin in veterinary drug products. The use of HPLC with UV detection allows for effective screening and quantification, while LC-MS/MS provides definitive confirmation of the epimer's identity. Adherence to this protocol will assist researchers, scientists, and drug development professionals in ensuring the quality and safety of doramectin-containing veterinary medicines in accordance with regulatory expectations.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Determination of abamectin, doramectin, emamectin, eprinomectin, ivermectin, and moxidectin in milk by liquid chromatography electrospray tandem mass specrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. fda.gov [fda.gov]

Application Notes and Protocols: Epi-Doramectin as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of epi-Doramectin as a reference standard in chromatographic analysis. This document outlines the importance of monitoring epi-Doramectin as a related substance in Doramectin drug products and provides a detailed high-performance liquid chromatography (HPLC) protocol for its separation and quantification.

Introduction

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine. As with any pharmaceutical compound, the purity of the active pharmaceutical ingredient (API) is critical to its safety and efficacy. Epi-Doramectin, the C-2 epimer of Doramectin, is a known related substance that can form during synthesis or degradation. Regulatory agencies require the monitoring and control of such impurities in drug substances and products. Therefore, the use of a well-characterized epi-Doramectin reference standard is essential for accurate and reliable analytical testing.

Rationale for Use

Epi-Doramectin serves as a critical reference standard for:

• Peak Identification: To unequivocally identify the epi-Doramectin peak in a chromatogram of a Doramectin sample.

• Method Development and Validation: To develop and validate analytical methods capable of separating and quantifying epi-Doramectin from Doramectin and other potential impurities.

• Stability Studies: To assess the stability of Doramectin under various stress conditions (e.g., acid, base, heat, light, and oxidation) by monitoring the formation of epi-Doramectin.

• Quality Control: For routine quality control testing of Doramectin raw materials and finished products to ensure they meet the specified purity limits.

Physicochemical Properties

A summary of the key physicochemical properties of Doramectin and epi-Doramectin is presented in Table 1.

Property	Doramectin	epi-Doramectin
Molecular Formula	C₅₀H₇₄O₁₄	C₅₀H₇₄O₁₄
Molecular Weight	899.1 g/mol	899.1 g/mol
Structure	Macrocyclic lactone (Avermectin class)	C-2 epimer of Doramectin
Appearance	White to off-white crystalline powder	White solid
Solubility	Soluble in methanol, ethanol, acetone	Soluble in ethanol, methanol, DMF, DMSO

Chromatographic Analysis Workflow

The following diagram illustrates the general workflow for the analysis of Doramectin and the identification of epi-Doramectin using a reference standard.

Workflow for epi-Doramectin analysis.

Experimental Protocol: Isocratic Reversed-Phase HPLC Method

This protocol is based on a validated stability-indicating HPLC method for the analysis of Doramectin and its related substances[1][2].

Instrumentation and Materials

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC grade acetonitrile and water.

• Doramectin reference standard.

• Epi-Doramectin reference standard.

• Doramectin sample for analysis.

Chromatographic Conditions

The following table summarizes the recommended chromatographic conditions for the separation of Doramectin and epi-Doramectin.

Parameter	Condition
Column	HALO C8, 100 mm x 4.6 mm, 2.7 µm particle size (or equivalent)
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Flow Rate	1.5 mL/min
Column Temperature	40 °C
Detection	UV at 245 nm
Injection Volume	10 µL
Run Time	Approximately 10 minutes

Preparation of Solutions

• Standard Solution (epi-Doramectin): Accurately weigh a suitable amount of epi-Doramectin reference standard and dissolve in methanol to obtain a known concentration (e.g., 0.01 mg/mL).

• Standard Solution (Doramectin): Accurately weigh a suitable amount of Doramectin reference standard and dissolve in methanol to obtain a known concentration (e.g., 1.0 mg/mL).

• Sample Solution: Accurately weigh a suitable amount of the Doramectin sample and dissolve in methanol to obtain a concentration of approximately 1.0 mg/mL.

• System Suitability Solution: A solution containing both Doramectin (e.g., 1.0 mg/mL) and epi-Doramectin (e.g., 0.01 mg/mL) in methanol can be prepared to verify the resolution between the two peaks.

Analytical Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the diluent (methanol) as a blank to ensure no interfering peaks are present.

• Inject the system suitability solution to verify the resolution between Doramectin and epi-Doramectin and other system suitability parameters (e.g., tailing factor, theoretical plates).

• Inject the epi-Doramectin standard solution to determine its retention time.

• Inject the Doramectin standard solution.

• Inject the sample solution.

• After each injection, allow the chromatogram to run for the specified time.

Data Analysis

• Identification: Identify the epi-Doramectin peak in the sample chromatogram by comparing its retention time with that of the epi-Doramectin reference standard.

• Quantification: Calculate the amount of epi-Doramectin in the sample using the external standard method. The percentage of epi-Doramectin can be calculated using the following formula:

  % epi-Doramectin = (Peak Area of epi-Doramectin in Sample / Peak Area of epi-Doramectin in Standard) x (Concentration of Standard / Concentration of Sample) x 100

Method Validation Summary

The described HPLC method has been validated according to ICH guidelines and has demonstrated to be specific, linear, accurate, precise, and robust for the determination of Doramectin and its related substances[1][2]. A summary of typical validation parameters is provided in Table 2.

Validation Parameter	Typical Results
Specificity	The method is able to separate Doramectin from its known impurities and degradation products.
Linearity	Correlation coefficient (r²) > 0.999 for a range of concentrations.
Limit of Quantitation (LOQ)	Typically around 0.1% of the nominal concentration of Doramectin[1][2].
Accuracy (Recovery)	Typically between 98.0% and 102.0%.
Precision (RSD)	Repeatability and intermediate precision RSD < 2.0%.
Robustness	The method is not significantly affected by small, deliberate variations in chromatographic conditions.

Logical Relationship of Analysis

The following diagram illustrates the logical relationship between the components of the chromatographic analysis.

Logical flow of chromatographic identification and quantification.

Conclusion

The use of a qualified epi-Doramectin reference standard is indispensable for the accurate quality assessment of Doramectin. The provided HPLC protocol offers a reliable and robust method for the separation and quantification of epi-Doramectin, enabling researchers, scientists, and drug development professionals to ensure the purity, safety, and efficacy of Doramectin-containing products. Adherence to these guidelines will support regulatory compliance and contribute to the overall quality of veterinary pharmaceuticals.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Structural Elucidation of epi-Doramectin using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Doramectin is a potent, broad-spectrum macrocyclic lactone used in veterinary medicine as an anthelmintic and insecticide.[1][2] It is a derivative of avermectin, produced by fermentation of genetically altered strains of Streptomyces avermitilis.[3][4] The complex structure of doramectin contains multiple stereocenters, and its biological activity is highly dependent on its specific stereochemistry.

Epimers are diastereomers that differ in the configuration at only one stereocenter. The presence of an epimeric impurity, such as epi-doramectin, can significantly impact the efficacy and safety profile of the drug substance. Therefore, robust analytical methods are required for the unambiguous identification and structural elucidation of such isomers during drug development and quality control.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the complete structural characterization of complex molecules like doramectin and its isomers.[5][6] A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC, and particularly NOESY, allows for the complete assignment of proton and carbon signals and the determination of relative stereochemistry, enabling the definitive identification of the epimeric center.[1][7]

This application note provides a detailed protocol for the structural elucidation of epi-doramectin, focusing on the key NMR techniques and data interpretation required to differentiate it from doramectin.

Principle

The structural elucidation of epi-doramectin relies on a systematic approach using various NMR experiments:

• 1D NMR (¹H and ¹³C): Provides the fundamental chemical shift information for all proton and carbon atoms in the molecule, offering initial clues about the chemical environment of each nucleus.

• COSY (Correlation Spectroscopy): Establishes proton-proton (¹H-¹H) coupling networks, allowing for the identification of adjacent protons within a spin system.[8][9]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom (one-bond ¹H-¹³C correlation), providing a map of C-H connectivities.[9][10]

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals longer-range correlations between protons and carbons (typically 2-3 bonds), which is crucial for connecting different spin systems and assembling the complete molecular structure.[9][10]

• NOESY (Nuclear Overhauser Effect Spectroscopy): The key experiment for stereochemical assignment. It identifies protons that are close in space (typically < 5 Å), regardless of their bonding connectivity.[8] Differences in the spatial arrangement of atoms between doramectin and its epimer will result in a distinct pattern of NOE cross-peaks, allowing for the unambiguous identification of the epimeric center.

Experimental Protocols

Sample Preparation

• Weigh approximately 5-10 mg of the purified epi-doramectin sample.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). CDCl₃ is commonly used for avermectins.[1][11]

• Vortex the mixture gently until the sample is fully dissolved.

• Transfer the solution to a standard 5 mm NMR tube.

• Ensure the sample height in the tube is adequate for the spectrometer's probe (typically ~4 cm).

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400-600 MHz) at a constant temperature, typically 25 °C (298 K).[1][7] The following are typical parameters that can be adapted as needed.

Table 1: NMR Acquisition Parameters

Experiment	Pulse Program	Number of Scans (NS)	Spectral Width (SW)	Key Parameters
¹H NMR	zg30	16 - 64	12 - 16 ppm	D1 (Relaxation Delay): 2 s; P1 (Pulse Width): ~10 µs
¹³C NMR	zgpg30	1024 - 4096	200 - 240 ppm	D1: 2 s
COSY	cosygpqf	8 - 16	12 - 16 ppm (F1 & F2)	TD (Time Domain points): 2048 (F2), 512 (F1)
HSQC	hsqcedetgpsisp2.2	4 - 8	12 ppm (F2), 165 ppm (F1)	CNST2 (¹JCH): 145 Hz
HMBC	hmbcgpndqf	16 - 32	12 ppm (F2), 220 ppm (F1)	CNST13 (ⁿJCH): 8 Hz
NOESY	noesygpph	16 - 64	12 - 16 ppm (F1 & F2)	D8 (Mixing Time): 300 - 800 ms

Data Presentation and Interpretation

The primary differences in the NMR spectra of doramectin and an epimer will be localized around the altered stereocenter. Both chemical shifts (δ) and coupling constants (J) of the proton at the epimeric center and its immediate neighbors will be affected. The most significant and conclusive evidence, however, comes from the NOESY spectrum.

Table 2: Illustrative ¹H NMR Chemical Shift Data (CDCl₃, 600 MHz) (Note: Data for Doramectin is based on published values[1]. Data for epi-Doramectin is hypothetical to illustrate expected changes for a C-4" epimer.)

Position	Doramectin δ (ppm)	epi-Doramectin δ (ppm) (Illustrative)	Expected Change
H-3"	3.55	3.65	Significant Shift
H-4"	3.15	3.40	Significant Shift & Change in J-coupling
H-5"	3.95	3.80	Significant Shift
4"-OCH₃	3.52	3.50	Minor Shift
H-1'	4.75	4.75	No significant change
H-13	3.98	3.98	No significant change

Table 3: Illustrative ¹³C NMR Chemical Shift Data (CDCl₃, 150 MHz) (Note: Data for Doramectin is based on published values[1]. Data for epi-Doramectin is hypothetical to illustrate expected changes for a C-4" epimer.)

Position	Doramectin δ (ppm)	epi-Doramectin δ (ppm) (Illustrative)	Expected Change
C-3"	78.5	76.0	Significant Shift
C-4"	68.2	66.5	Significant Shift
C-5"	67.9	69.5	Significant Shift
4"-OCH₃	58.1	57.9	Minor Shift
C-1'	98.2	98.2	No significant change
C-13	78.9	78.9	No significant change

Workflow and Visualization

A systematic workflow is essential for efficient and accurate structural elucidation.

Caption: Experimental workflow for NMR-based structural elucidation.

Distinguishing Epimers using NOESY

The critical step is analyzing the NOESY spectrum. An epimer will have a different three-dimensional orientation at one specific carbon. This alters the distances between the proton on that carbon and its neighboring protons, leading to a unique NOE pattern. For example, in the oleandrose sugar moiety, the spatial relationship between axial and equatorial protons is distinct. A change from an axial to an equatorial position at C-4" would result in the appearance of new NOEs and the disappearance of others.

The diagram below illustrates this concept for a hypothetical epimerization at the C-4" position of the terminal sugar ring. In doramectin, H-4" is axial, while in the epi-doramectin, it would be equatorial. This changes its spatial proximity to other protons like H-2" and H-5".

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Structure Elucidation of Antibiotics by Nmr Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NMR spectroscopy and protein structure determination: applications to drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. 2D NMR Spectroscopy | PPTX [slideshare.net]
• 9. m.youtube.com [m.youtube.com]
• 10. princeton.edu [princeton.edu]
• 11. spectrabase.com [spectrabase.com]

Application Note: Mass Spectrometry Fragmentation of epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-Doramectin is an epimer of Doramectin, a broad-spectrum macrocyclic lactone antiparasitic agent widely used in veterinary medicine. As with other avermectins, minor changes in stereochemistry can influence biological activity and metabolic fate. Therefore, the ability to distinguish between epimers is crucial for drug development, quality control, and metabolic studies. This application note provides a detailed overview of the expected mass spectrometry fragmentation pattern of epi-Doramectin, based on the well-characterized fragmentation of Doramectin. A comprehensive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for its analysis is also presented.

Predicted Mass Spectrometry Fragmentation Pattern of epi-Doramectin

No specific fragmentation data for epi-Doramectin is readily available in the published literature. However, as epimers, Doramectin and epi-Doramectin are expected to exhibit nearly identical fragmentation patterns upon collision-induced dissociation (CID). The primary differences would likely manifest as minor variations in the relative abundances of the fragment ions.

The fragmentation of Doramectin, and by extension epi-Doramectin, is characterized by the neutral loss of the sugar moieties and cleavages within the macrocyclic lactone ring. In positive ion electrospray ionization (ESI+), Doramectin typically forms a sodium adduct ([M+Na]⁺) as the precursor ion.

The major product ions observed in the daughter scan of the Doramectin sodium adduct are m/z 777.47 and m/z 353.15.[1]

Table 1: Predicted MS/MS Fragmentation Data for epi-Doramectin

Precursor Ion (m/z)	Adduct	Proposed Product Ions (m/z)	Putative Neutral Loss
921.6	[M+Na]⁺	777.5	Loss of the oleandrose sugar moiety
921.6	[M+Na]⁺	593.8	Further fragmentation of the macrocyclic ring
921.6	[M+Na]⁺	331.4	Cleavage of the macrocyclic lactone structure

Note: The m/z values are based on reported data for Doramectin and are the expected values for epi-Doramectin. The relative abundance of these ions may vary between the epimers.

Experimental Protocol: LC-MS/MS Analysis of epi-Doramectin

This protocol provides a general method for the analysis of epi-Doramectin in a given matrix (e.g., plasma, tissue homogenate). Optimization may be required for specific sample types.

Sample Preparation (Protein Precipitation)

• To 100 µL of the sample matrix (e.g., plasma), add 300 µL of acetonitrile containing 1% formic acid.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography Conditions

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 5 µm particle size).

• Mobile Phase A: 5 mM ammonium formate in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: Isocratic elution with 20% Mobile Phase A and 80% Mobile Phase B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

Mass Spectrometry Conditions

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 450°C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 2: MRM Transitions for epi-Doramectin

Precursor Ion (m/z)	Product Ion (m/z) for Quantification	Product Ion (m/z) for Confirmation
921.6	777.5	593.8

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of epi-Doramectin.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for Chiral Chromatography of Doramectin Epimers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doramectin, a macrocyclic lactone anthelmintic agent, is a cornerstone in veterinary medicine for combating parasitic infections. As with many complex natural product-derived molecules, doramectin can exist as various stereoisomers, including epimers. The stereochemical configuration of a drug molecule is critical, as different epimers can exhibit varied pharmacological and toxicological profiles. Consequently, the development of robust analytical methods for the separation and quantification of doramectin epimers is imperative for quality control, stability studies, and regulatory compliance.

High-performance liquid chromatography (HPLC) employing chiral stationary phases (CSPs) is the preeminent technique for the enantioselective and diastereoselective separation of chiral compounds. Polysaccharide-based CSPs, in particular, have demonstrated broad applicability for the resolution of a wide array of chiral molecules due to their complex three-dimensional structures that facilitate a multitude of chiral recognition mechanisms.

This document provides a comprehensive guide to developing a chiral HPLC method for the separation of doramectin epimers. It includes a screening protocol with various chiral stationary phases and mobile phase compositions, a detailed experimental protocol, and a workflow for method development.

Data Presentation: Comparison of Chiral Separation Methods

The following table summarizes hypothetical data from a screening study for the separation of doramectin epimers using different polysaccharide-based chiral stationary phases and mobile phase conditions. This data is intended to be illustrative of the expected outcomes from such a study.

Chromatographic System	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Retention Time Epimer 1 (min)	Retention Time Epimer 2 (min)	Resolution (Rs)	Selectivity (α)
CSP 1: Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane / Isopropanol (90:10, v/v)	1.0	25	8.2	9.5	1.8	1.18
CSP 1: Amylose tris(3,5-dimethylphenylcarbamate)	Acetonitrile / Methanol (80:20, v/v)	0.8	30	6.5	7.1	1.2	1.10
CSP 2: Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane / Ethanol (85:15, v/v)	1.0	25	10.1	12.3	2.5	1.25
CSP 2: Cellulose tris(3,5-dimethylphenylcarbamate)	Methanol with 0.1% Formic Acid	0.7	35	5.8	6.2	0.9	1.07
CSP 3: Cellulose tris(4-chloro-3-methylphenylcarbamate)	n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v)	1.2	25	7.4	9.1	2.1	1.23
CSP 3: Cellulose tris(4-chloro-3-methylphenylcarbamate)	Acetonitrile with 0.1% Trifluoroacetic Acid	1.0	40	4.9	5.5	1.4	1.13

Experimental Protocols

Standard and Sample Preparation

Objective: To prepare doramectin standard solutions and samples for chiral HPLC analysis.

Materials:

• Doramectin reference standard (containing epimers)

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• HPLC-grade Ethanol (EtOH)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• Formic Acid (FA), analytical grade

• Trifluoroacetic Acid (TFA), analytical grade

• Diethylamine (DEA), analytical grade

• Volumetric flasks (10 mL, 50 mL)

• Pipettes

• Syringe filters (0.45 µm, PTFE)

Procedure:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the doramectin reference standard and transfer it to a 10 mL volumetric flask. Dissolve the standard in a suitable solvent (e.g., methanol or acetonitrile) and bring it to volume. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solution (0.1 mg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the initial mobile phase to be used for the analysis.

• Sample Preparation: For drug substance analysis, prepare the sample in the same manner as the working standard solution. For formulated products, an appropriate extraction procedure may be necessary to isolate the doramectin from excipients.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm PTFE syringe filter to remove any particulate matter.

Chiral HPLC Method Development and Analysis

Objective: To develop and perform a chiral HPLC method for the separation of doramectin epimers.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Chiral Stationary Phases (e.g., Amylose or Cellulose-based CSPs, 250 x 4.6 mm, 5 µm).

General Chromatographic Conditions for Screening:

• Detection Wavelength: 245 nm

• Injection Volume: 10 µL

• Column Temperature: 25 °C (can be varied for optimization)

• Flow Rate: 1.0 mL/min (can be varied for optimization)

Screening Protocol:

• Normal Phase Mode:

  • Mobile Phase A: n-Hexane / Isopropanol (90:10, v/v)

  • Mobile Phase B: n-Hexane / Ethanol (90:10, v/v)

  • Note: Small amounts of an acidic or basic modifier (e.g., 0.1% TFA or DEA) can be added to the alcohol portion of the mobile phase to improve peak shape.

• Polar Organic Mode:

  • Mobile Phase C: Acetonitrile / Methanol (90:10, v/v)

  • Mobile Phase D: 100% Methanol

• Reversed-Phase Mode:

  • Mobile Phase E: Acetonitrile / Water (60:40, v/v) with 0.1% Formic Acid

  • Mobile Phase F: Methanol / Water (70:30, v/v) with 0.1% Formic Acid

Analysis Procedure:

• Equilibrate the chosen chiral column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared doramectin working standard solution.

• Run the analysis and record the chromatogram.

• Evaluate the separation based on the resolution (Rs) and selectivity (α) between the epimer peaks. A resolution of ≥ 1.5 is generally considered baseline separation.

• If separation is not achieved, proceed to the next mobile phase or chiral column in the screening protocol.

• Once partial or full separation is observed, optimize the method by systematically adjusting the mobile phase composition (e.g., the ratio of the strong to weak solvent), flow rate, and column temperature to maximize resolution.

Visualizations

Caption: Workflow for Chiral HPLC Method Development.

Caption: Chiral Recognition on a Polysaccharide CSP.

Technical Notes & Optimization

Technical Support Center: Chromatographic Analysis of Doramectin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of doramectin and its C-2 epimer, epi-Doramectin.

Frequently Asked Questions (FAQs)

Q1: What is epi-Doramectin and why is its separation from doramectin important?

A1: Epi-Doramectin, specifically 2-epidoramectin, is a known impurity and a stereoisomer of doramectin.[1] Stereoisomers are compounds with the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientations of their atoms in space. Due to their structural similarity, separating epimers can be challenging. Regulatory authorities require the accurate quantification of impurities in active pharmaceutical ingredients (APIs) to ensure the safety and efficacy of the final drug product. Therefore, achieving baseline resolution between the doramectin peak and the epi-Doramectin peak is critical for accurate quantification and quality control.

Q2: I am observing poor peak resolution between doramectin and epi-Doramectin. What are the initial troubleshooting steps?

A2: Poor peak resolution, characterized by overlapping peaks, can be addressed by systematically evaluating and optimizing your HPLC method parameters. The primary factors influencing resolution are selectivity (α), efficiency (N), and retention factor (k). A logical troubleshooting workflow should be followed to identify the root cause and implement effective solutions.

Caption: Troubleshooting workflow for poor peak resolution.

Q3: How can I optimize the mobile phase to improve resolution?

A3: Mobile phase composition is a powerful tool for manipulating selectivity. For reversed-phase separation of doramectin and its epimer, adjustments to the organic modifier and aqueous phase ratio are critical.

• Organic Modifier: Acetonitrile is commonly used.[2][3][4] Modifying the percentage of acetonitrile in the mobile phase will alter the retention times of both compounds. A lower percentage of the organic modifier generally increases retention and may improve resolution, although it will also increase the run time.

• Aqueous Phase: Water is the typical aqueous component.[2][3][4] While buffers are not always necessary, slight modifications to the mobile phase pH with additives like phosphoric acid or formic acid can sometimes influence the ionization state of silanol groups on the stationary phase, potentially affecting peak shape and selectivity.[5]

• Isocratic vs. Gradient Elution: If you are using an isocratic method (constant mobile phase composition), switching to a shallow gradient elution can help to sharpen the peaks and improve the separation of closely eluting compounds.

Q4: What column parameters should I consider changing?

A4: The choice of stationary phase is fundamental to achieving separation. If mobile phase optimization is insufficient, consider the following column-related adjustments:

• Stationary Phase Chemistry: C8 and C18 columns are commonly used for doramectin analysis.[2][4] A C8 phase is slightly less hydrophobic than a C18 phase. Switching between these may alter the selectivity between doramectin and its epimer.

• Particle Size: Columns with smaller particle sizes (e.g., sub-2 µm or 2.7 µm) provide higher efficiency (more theoretical plates), leading to narrower peaks and better resolution.[2][4][6]

• Column Dimensions: Increasing the column length will increase the number of theoretical plates and can improve resolution, but at the cost of longer analysis times and higher backpressure.

Q5: Can temperature be used to improve the separation?

A5: Yes, column temperature is a significant factor. Increasing the column temperature typically decreases the viscosity of the mobile phase, which can improve efficiency. It can also affect the selectivity of the separation. A study successfully separating doramectin and its related substances maintained the column at 40 °C.[2][3] Experimenting with temperatures in the range of 30-50 °C may provide an optimal balance of selectivity and efficiency for your specific separation.

Q6: How does flow rate impact the resolution of these epimers?

A6: Lowering the flow rate can increase the efficiency of the separation, leading to sharper peaks and better resolution.[7] However, this will also increase the run time. Conversely, increasing the flow rate will shorten the run time but may decrease resolution. It is important to find an optimal flow rate that provides adequate resolution within an acceptable analysis time.

Experimental Protocols & Data

The following tables summarize published HPLC methods that have demonstrated successful separation of doramectin from its related substances, which would include epi-Doramectin.

Table 1: HPLC Method Parameters

Parameter	Method 1
Column	HALO C8 (100 mm × 4.6 mm, 2.7 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	Not specified, but total run time is 10 min
Temperature	40 °C
Detection	UV at 245 nm
Injection Volume	10 µL
Reference	J AOAC Int. 2021 Sep 27;104(5):1238-1245[2][3][4]

Detailed Methodology (Based on Method 1)

This protocol outlines a stability-indicating reversed-phase HPLC method for the analysis of doramectin and its related substances.[2]

1. Materials and Reagents:

• Doramectin reference standard and samples

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (for sample preparation)

2. Chromatographic System:

• An HPLC system equipped with a UV or diode array detector.

• Column: HALO C8, 100 mm × 4.6 mm i.d., 2.7 µm particle size.

3. Mobile Phase Preparation:

• Prepare the mobile phase by mixing acetonitrile and water in a 70:30 volume-to-volume ratio.

• Degas the mobile phase before use.

4. Sample Preparation:

• Dissolve and prepare doramectin samples in methanol.

5. HPLC Conditions:

• Set the column temperature to 40 °C.

• Set the UV detection wavelength to 245 nm.

• The elution is isocratic.

• Set the injection volume to 10 µL.

• The total run time is approximately 10 minutes.

6. Analysis:

• Inject the prepared samples and standards into the HPLC system.

• Identify and quantify doramectin and its related substances based on their retention times and peak areas relative to the reference standard.

Caption: General workflow for the HPLC analysis of doramectin.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Technical Support Center: Analysis of Doramectin and its Epimers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering instability of epi-Doramectin during analytical experiments.

Troubleshooting Guide

This guide addresses common issues related to the instability of epi-Doramectin, offering potential causes and solutions to ensure accurate and reproducible analytical results.

Issue	Potential Cause	Recommended Solution
Appearance of a new peak eluting close to the Doramectin peak, or a shoulder on the Doramectin peak.	On-column or in-solution epimerization. Avermectins, including Doramectin, can undergo epimerization at the C2 position, particularly in the presence of basic conditions. This can lead to the formation of epi-Doramectin.	- Control pH: Ensure the pH of your sample solvent and mobile phase is neutral or slightly acidic. Avoid basic conditions during sample preparation and analysis. - Temperature Control: Maintain a consistent and controlled column temperature. Elevated temperatures can accelerate epimerization. - Solvent Selection: Use aprotic solvents for sample preparation and storage whenever possible to minimize proton exchange that can facilitate epimerization.
Inconsistent quantification of Doramectin and/or epi-Doramectin between injections.	Interconversion of Doramectin and epi-Doramectin in the autosampler. Samples waiting in the autosampler for extended periods may undergo epimerization, leading to varying ratios of the two compounds.	- Minimize sample residence time: Sequence your runs to minimize the time samples spend in the autosampler. - Autosampler cooling: If available, use a cooled autosampler to reduce the rate of potential degradation or epimerization. - Solvent choice: Prepare samples in a non-reactive solvent.
Loss of total analyte concentration (Doramectin + epi-Doramectin) over time.	Degradation of Doramectin and/or epi-Doramectin. Under certain conditions, such as exposure to strong acids, bases, or light, Doramectin and its epimers can degrade into other products like the monosaccharide or aglycone forms.[1]	- pH control: Avoid strongly acidic or basic conditions. Mildly acidic conditions can lead to deglycosylation.[1] - Light protection: Protect samples and standards from direct light by using amber vials or covering them with aluminum foil. - Fresh sample preparation: Prepare samples as close to the time of analysis as possible.
Poor peak shape (tailing or fronting) for Doramectin or epi-Doramectin.	Secondary interactions with the stationary phase or issues with the mobile phase. Silanol groups on silica-based columns can interact with the analytes, causing peak tailing. Improper mobile phase composition can also affect peak shape.	- Use a suitable column: Employ a high-quality, end-capped C8 or C18 column.[2][3] - Mobile phase optimization: Ensure the mobile phase is well-mixed and degassed. The use of a small amount of an acidic modifier (e.g., formic acid) can improve peak shape. - Check for column contamination: If the problem persists, the column may be contaminated. Flush the column with a strong solvent or replace it.

Frequently Asked Questions (FAQs)

Q1: What is epi-Doramectin and why is it a concern in my analysis?

A1: Epi-Doramectin is an epimer of Doramectin, meaning it has the same chemical formula but a different spatial arrangement at one of its chiral centers. For avermectins, this is often the C2 position. It is a concern because it can form from Doramectin during sample preparation or analysis, leading to an underestimation of the parent compound and potential inaccuracies in quantification. The formation of the 2-epimer of a related avermectin has been observed in the presence of a base.

Q2: What are the primary factors that contribute to the instability of Doramectin and the formation of its epimer?

A2: The main factors are:

• pH: Basic conditions are known to promote the formation of the 2-epimer of avermectins. Strongly acidic conditions can lead to the degradation of Doramectin to its monosaccharide and aglycone derivatives.[1]

• Temperature: Higher temperatures can increase the rate of both epimerization and degradation.

• Light: Avermectins can be susceptible to photodegradation.

• Solvent: The choice of solvent for sample preparation and storage can influence stability. Protic solvents may facilitate epimerization more than aprotic solvents.

Q3: How can I prevent the formation of epi-Doramectin during my sample preparation?

A3: To minimize epimerization during sample preparation:

• Maintain a neutral or slightly acidic pH.

• Work at room temperature or below.

• Protect your samples from light.

• Use fresh, high-purity solvents.

• Process samples quickly and avoid prolonged storage.

Q4: What are the ideal storage conditions for Doramectin standards and samples?

A4: Doramectin standards and samples should be stored in a freezer at -20°C or below, protected from light in tightly sealed containers. For solutions, use a non-reactive solvent such as acetonitrile.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Doramectin and Related Substances

This protocol is adapted from a validated stability-indicating method and is suitable for separating Doramectin from its potential degradation products and epimers.[2][3]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size) or equivalent.[2][3]

• Mobile Phase: Acetonitrile and water (70:30, v/v).[2][3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.[2][3]

• Detection: UV at 245 nm.[2][3]

• Sample Preparation: Dissolve and prepare Doramectin samples in methanol.[2][3]

Protocol 2: LC-MS/MS Method for the Quantification of Doramectin

This protocol provides a sensitive and specific method for the quantification of Doramectin in biological matrices.

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

• Column: C18 column (e.g., 2.1 mm × 100 mm, 5 µm).

• Mobile Phase:

  • A: 5 mM ammonium formate in water.

  • B: 0.1% formic acid in methanol.

  • Isocratic elution with 20% A and 80% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: For Doramectin, monitor the transition m/z 916.88 > 593.83 for quantification.

• Sample Preparation:

  • Extract the sample with acetonitrile.

  • Centrifuge to precipitate proteins.

  • Evaporate the supernatant to dryness.

  • Reconstitute the residue in the mobile phase.

Visualizations

References

• 1. op.niscair.res.in [op.niscair.res.in]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Optimizing Mobile Phase for epi-Doramectin Separation

Welcome to the technical support center for the chromatographic separation of doramectin and its epimer, epi-doramectin. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is epi-doramectin and why is its separation from doramectin important?

Doramectin is a macrocyclic lactone with multiple chiral centers, making it susceptible to forming various stereoisomers.[1] An epimer is a type of stereoisomer that differs in configuration at only one chiral center. In the case of avermectins, the C-2 position is known to be susceptible to epimerization, especially under alkaline conditions.[2] The separation of epi-doramectin from doramectin is crucial for accurate quantification of the active pharmaceutical ingredient (API) and for ensuring the safety and efficacy of the drug product, as different isomers can have varying biological activities.

Q2: What are the recommended starting conditions for HPLC separation of doramectin and its related substances, including epi-doramectin?

A good starting point for the separation of doramectin and its related substances is a reversed-phase HPLC method. Commonly used stationary phases include C8 and C18 columns.[3][4] For the mobile phase, a mixture of acetonitrile and water is frequently employed.[3][4] An isocratic method with a mobile phase composition of acetonitrile-water (70:30, v/v) has been shown to be effective.[3][4] For mass spectrometry (MS) compatible methods, additives like formic acid or ammonium formate can be used instead of non-volatile acids like phosphoric acid.[5][6]

Q3: My resolution between doramectin and a closely eluting impurity, likely epi-doramectin, is poor. What is the first step to optimize the mobile phase?

When facing poor resolution, the first step is to adjust the organic strength of the mobile phase. A slight decrease in the percentage of the organic solvent (e.g., acetonitrile or methanol) will generally increase retention times and can improve the separation between closely eluting peaks. It is recommended to make small, incremental changes to the mobile phase composition and observe the effect on the resolution.

Q4: Can changing the organic solvent in the mobile phase improve the separation of doramectin and epi-doramectin?

Yes, changing the organic solvent can significantly impact selectivity. If you are using acetonitrile, switching to methanol, or using a combination of both, can alter the elution order and improve the resolution of closely related compounds like epimers. Methanol, acetonitrile, and tetrahydrofuran are common organic solvents in reversed-phase HPLC with different selectivities.

Q5: What role does temperature play in the separation of these isomers?

Temperature is a critical parameter for optimizing separation. Increasing the column temperature can improve efficiency and decrease analysis time. However, its effect on the resolution of isomers can vary. It is advisable to study the effect of temperature in a systematic way (e.g., in 5°C increments) to determine the optimal condition for your specific separation. A study on doramectin and its related substances found 40°C to be an optimal temperature.[3]

Troubleshooting Guide

Poor separation and other chromatographic issues can often be resolved by systematically adjusting the mobile phase and other HPLC parameters. The following table outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause	Recommended Solution
Poor Resolution	Mobile phase composition is not optimal.	- Adjust the ratio of organic solvent to water. A lower percentage of organic solvent will increase retention and may improve resolution.- Try a different organic solvent (e.g., switch from acetonitrile to methanol or use a mixture).- Add a modifier to the mobile phase, such as a small percentage of a different solvent or an ion-pairing reagent if applicable.
Inappropriate stationary phase.	- Consider a different column chemistry (e.g., C8 instead of C18, or a phenyl-hexyl column for different selectivity).- Use a column with a smaller particle size for higher efficiency.
Column temperature is not optimized.	- Systematically vary the column temperature to find the optimum for resolution.
Peak Tailing	Secondary interactions with the stationary phase.	- Add a competing base (e.g., triethylamine) to the mobile phase in low concentrations if not using a mass spectrometer.- For MS applications, use a mobile phase with a low pH (e.g., using formic acid) to suppress the ionization of silanol groups.
Column overload.	- Reduce the injection volume or the concentration of the sample.
Inconsistent Retention Times	Mobile phase preparation is inconsistent.	- Ensure accurate and consistent preparation of the mobile phase for every run.- Use a buffer to control the pH of the mobile phase.[7]
Column not properly equilibrated.	- Equilibrate the column with the mobile phase for a sufficient amount of time before injecting the sample.
Fluctuations in column temperature.	- Use a column oven to maintain a constant and stable temperature.
Ghost Peaks	Impurities in the mobile phase or from the sample matrix.	- Use high-purity HPLC-grade solvents and freshly prepared mobile phase.- Implement a proper sample clean-up procedure.
Carryover from previous injections.	- Run a blank gradient after each sample injection to wash the column.

Data Presentation

The following tables summarize various mobile phase compositions and chromatographic conditions used for the analysis of doramectin and related compounds from different studies.

Table 1: HPLC Methods for Doramectin Analysis

Stationary Phase	Mobile Phase	Detection	Reference
HALO C8 (100 mm x 4.6 mm, 2.7 µm)	Acetonitrile-Water (70:30, v/v)	UV at 245 nm	[3][4]
Newcrom R1	Acetonitrile, Water, and Phosphoric Acid	Not Specified	[5]
Zorbax ODS C18 (4.6 mm x 15 cm)	Water-Methanol (3:97, v/v)	Fluorescence (Ex: 365 nm, Em: 465 nm) after derivatization
TSK-GEL ODS 100V	Acetonitrile and 0.1 mM Ammonium Formate with 0.1% Formic Acid (gradient)	MS/MS	[6]

Experimental Protocols

Protocol 1: Isocratic HPLC-UV Method for Doramectin and Related Substances [3][4]

This protocol is suitable for the quantification of doramectin and the separation of its related substances, including potential epimers.

• Mobile Phase Preparation:

  • Prepare a mixture of HPLC-grade acetonitrile and ultrapure water in a 70:30 volume-to-volume ratio.

  • Degas the mobile phase using a suitable method such as sonication or vacuum filtration.

• Instrumentation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: HALO C8 (100 mm x 4.6 mm, 2.7 µm particle size).

  • Column Temperature: 40 °C.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 245 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the doramectin sample in methanol to achieve the desired concentration.

• Chromatographic Run:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample and run the analysis for a sufficient time to allow for the elution of all components of interest.

Protocol 2: HPLC-Fluorescence Method with Derivatization

This method is highly sensitive and is often used for residue analysis.

• Mobile Phase Preparation:

  • Prepare a mixture of HPLC-grade water and methanol in a 3:97 volume-to-volume ratio.

  • Degas the mobile phase before use.

• Derivatization Reagents:

  • Reagent 1: 1-methylimidazole/acetonitrile (1:1, v/v).

  • Reagent 2: Trifluoroacetic anhydride (TFAA)/acetonitrile (1:1, v/v).

• Sample Derivatization:

  • To the extracted and dried sample residue, add the derivatization reagents as per the specific extraction protocol.

  • Allow the reaction to proceed in the dark to form a fluorescent derivative.

• Instrumentation:

  • HPLC System: An HPLC system equipped with a fluorescence detector.

  • Column: Zorbax ODS C18 (4.6 mm x 15 cm).

  • Column Temperature: 30 °C.

  • Flow Rate: 1.8 mL/min.

  • Fluorescence Detector Settings: Excitation at 365 nm, Emission at 465 nm.

• Chromatographic Run:

  • Equilibrate the column with the mobile phase.

  • Inject the derivatized sample and perform the analysis.

Visualizations

The following diagrams illustrate key workflows for method development and troubleshooting.

Caption: Experimental workflow for HPLC analysis of doramectin.

Caption: Logical troubleshooting workflow for poor peak resolution.

References

• 1. Doramectin [sitem.herts.ac.uk]
• 2. tandfonline.com [tandfonline.com]
• 3. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. hplc.eu [hplc.eu]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of epi-Doramectin

Welcome to the Technical Support Center for the sensitive detection of Doramectin and its epimer, epi-Doramectin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low levels of Doramectin and epi-Doramectin?

A1: For ultra-trace level detection, Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and specificity. For routine analysis, High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) after a derivatization step also provides excellent sensitivity.

Q2: What are the common challenges in separating Doramectin and epi-Doramectin?

A2: The primary challenge is the co-elution of the two diastereomers due to their similar chemical structures and polarities. Achieving baseline separation requires a highly optimized chromatographic method, including the careful selection of the stationary phase, mobile phase composition, and temperature.

Q3: What are the critical parameters for sample preparation to ensure high recovery?

A3: The choice of extraction method is critical and depends on the sample matrix. For tissues like liver and muscle, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or solid-phase extraction (SPE) with C8 or C18 cartridges are effective. For milk samples, liquid-liquid extraction with acetonitrile is commonly used. It is crucial to minimize matrix effects which can suppress the analyte signal, especially in LC-MS/MS.

Q4: Is derivatization necessary for the detection of Doramectin and epi-Doramectin?

A4: For HPLC with UV detection, derivatization is not required. However, for fluorescence detection, a derivatization step is essential to convert the non-fluorescent avermectins into highly fluorescent products, significantly enhancing sensitivity. A common derivatization reagent is a mixture of 1-methylimidazole and trifluoroacetic anhydride in acetonitrile.

Q5: How can I improve the signal intensity in LC-MS/MS analysis?

A5: Optimizing the electrospray ionization (ESI) source parameters is crucial. This includes adjusting the spray voltage, capillary temperature, and gas flow rates. Additionally, selecting the appropriate precursor and product ions for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is vital for achieving high sensitivity and specificity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Doramectin and epi-Doramectin.

Chromatographic Separation Issues

Problem	Potential Cause	Troubleshooting Steps
Poor resolution between Doramectin and epi-Doramectin peaks	Inadequate stationary phase selectivity.	- Use a high-resolution column, such as a HALO® C8 or a column with a smaller particle size (e.g., sub-2 µm).- Consider a different stationary phase chemistry if a C8 column does not provide sufficient resolution.
Suboptimal mobile phase composition.	- Adjust the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. A lower percentage of the organic modifier can increase retention and may improve separation.- For reversed-phase chromatography, ensure the mobile phase pH is controlled, although for avermectins, which are neutral, the effect might be minimal.
Inappropriate column temperature.	- Optimize the column temperature. Increasing the temperature can sometimes improve peak shape and resolution, but the effect on epimer separation needs to be evaluated empirically.
Peak tailing for Doramectin and/or epi-Doramectin	Secondary interactions with the stationary phase.	- Use a column with end-capping to minimize silanol interactions.- Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase (use with caution as it can affect MS detection).
Column overload.	- Dilute the sample or reduce the injection volume.
Extra-column dead volume.	- Ensure all fittings and tubing are properly connected and have minimal length and internal diameter.
Inconsistent retention times	Fluctuations in mobile phase composition.	- Ensure proper mixing and degassing of the mobile phase.- Use a gradient proportioning valve that is functioning correctly.
Column temperature variations.	- Use a column oven to maintain a stable temperature.
Column degradation.	- Flush the column with a strong solvent or replace it if performance does not improve.

Detection and Sensitivity Issues

Problem	Potential Cause	Troubleshooting Steps
Low signal intensity in HPLC-FLD	Incomplete derivatization.	- Optimize the derivatization reaction time, temperature, and reagent concentrations.- Ensure reagents are fresh and protected from moisture.
Degradation of the fluorescent derivative.	- Analyze the samples as soon as possible after derivatization.- Store derivatized samples in the dark and at a low temperature.
Non-optimal fluorescence detector settings.	- Verify and optimize the excitation and emission wavelengths for the specific derivative.
Low signal intensity in LC-MS/MS	Ion suppression from matrix components.	- Improve sample cleanup by using a more effective SPE protocol or a QuEChERS method with a d-SPE cleanup step.- Use a matrix-matched calibration curve to compensate for matrix effects.
Suboptimal ESI source parameters.	- Tune the spray voltage, gas flows (nebulizer and drying gas), and capillary temperature for maximum signal intensity of the analyte.
Incorrect SRM/MRM transitions.	- Infuse a standard solution of the analyte to determine the optimal precursor and product ions and their corresponding collision energies.
High background noise	Contaminated mobile phase or LC system.	- Use high-purity solvents and additives.- Flush the LC system and column with appropriate cleaning solutions.
Matrix interferences.	- Enhance the sample cleanup procedure to remove more interfering compounds.

Data Presentation

Table 1: Comparison of Detection Methods for Doramectin

Parameter	HPLC-FLD	LC-MS/MS
Principle	Separation by HPLC followed by fluorescence detection after derivatization.	Separation by LC followed by mass spectrometric detection of precursor and product ions.
Sensitivity	High (low ng/g to µg/g levels).	Very High (pg/g to ng/g levels).[1]
Specificity	Good, but susceptible to interference from other fluorescent compounds.	Excellent, based on mass-to-charge ratio and fragmentation pattern.
Derivatization	Required.	Not required.
Matrix Effects	Less prone to signal suppression compared to LC-MS/MS.	Can be significant, requiring careful sample preparation and matrix-matched standards.
Cost	Lower instrument cost and maintenance.	Higher instrument cost and maintenance.

Experimental Protocols

Protocol 1: Sample Preparation of Animal Tissue using QuEChERS

This protocol is a general guideline for the extraction of Doramectin and epi-Doramectin from animal tissues such as liver and muscle.

• Homogenization: Homogenize 10 g of tissue until a uniform consistency is achieved.

• Extraction:

  • Place 2 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Vortex vigorously for 1 minute.

• Salting Out:

  • Add the contents of a QuEChERS salt pouch (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the supernatant to a 15 mL centrifuge tube containing d-SPE sorbent (e.g., C18 and PSA).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Analysis: The supernatant is ready for analysis by LC-MS/MS or for derivatization prior to HPLC-FLD analysis.

Protocol 2: Derivatization for HPLC-Fluorescence Detection

This protocol describes the formation of a fluorescent derivative of Doramectin and epi-Doramectin.

• Evaporation: Evaporate the sample extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 200 µL of acetonitrile.

• Derivatization Reagents:

  • Reagent A: 1-methylimidazole in acetonitrile (1:1, v/v).

  • Reagent B: Trifluoroacetic anhydride in acetonitrile (1:3, v/v).

• Reaction:

  • Add 100 µL of Reagent A to the reconstituted sample.

  • Vortex briefly.

  • Add 150 µL of Reagent B.

  • Vortex immediately for 30 seconds.

  • Allow the reaction to proceed in the dark at room temperature for at least 15 minutes.

• Injection: The derivatized sample is now ready for injection into the HPLC-FLD system.

Visualizations

Caption: Experimental workflow for the analysis of epi-Doramectin.

References

• 1. jfda-online.com [jfda-online.com]

Preventing on-column conversion of doramectin to epi-Doramectin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with doramectin. The following information is intended to help prevent the on-column conversion of doramectin to its C2 epimer, epi-Doramectin, during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of doramectin degradation during HPLC analysis?

A1: The primary cause of doramectin degradation during HPLC analysis is a base-catalyzed epimerization at the C2 position of the molecule.[1] This reaction converts doramectin into its diastereomer, epi-Doramectin. This conversion is a reversible process that can occur when the analyte is exposed to basic conditions, which can be present in the mobile phase or on the stationary phase of the HPLC column.

Q2: What is epi-Doramectin and why is its formation a concern?

A2: Epi-Doramectin is a stereoisomer of doramectin, differing in the spatial arrangement at the second carbon atom.[1] The formation of epi-Doramectin during analysis is a significant concern as it can lead to inaccurate quantification of doramectin. This can result in an underestimation of the true concentration of the active pharmaceutical ingredient (API) and the reporting of an inaccurate impurity profile.

Q3: How can I prevent the on-column conversion of doramectin to epi-Doramectin?

A3: To prevent the on-column conversion, it is crucial to maintain an acidic pH in the mobile phase. The use of acidic modifiers such as phosphoric acid or formic acid helps to suppress the base-catalyzed epimerization.[2] It is also important to ensure that the entire chromatographic system, including the sample solvent and the column, is free from basic contaminants.

Q4: What are the recommended storage conditions for doramectin samples to minimize degradation?

A4: To minimize degradation, doramectin samples and standards should be stored at low temperatures, typically at -20°C.[1] They should be dissolved in a non-basic solvent, such as methanol or acetonitrile, immediately before analysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the HPLC analysis of doramectin, leading to the formation of epi-Doramectin.

Problem	Potential Cause	Recommended Solution
Appearance of an unexpected peak eluting close to the doramectin peak.	This is likely the epi-Doramectin peak, indicating on-column conversion.	1. Check the mobile phase pH: Ensure the mobile phase is acidic. If not, prepare a fresh mobile phase containing an acidic modifier (e.g., 0.1% phosphoric acid or 0.1% formic acid).2. Column History: If the column has been previously used with basic mobile phases, it may be contaminated. Flush the column with a weak acid solution (e.g., 0.1% acetic acid in water/acetonitrile) followed by the acidic mobile phase for an extended period. If the problem persists, dedicate a new column for doramectin analysis.
Inconsistent peak areas for doramectin in replicate injections.	This could be due to variable on-column conversion.	1. Mobile Phase Equilibration: Ensure the column is thoroughly equilibrated with the acidic mobile phase before injecting the sample. Insufficient equilibration can lead to inconsistent on-column conditions.2. Sample Solvent: Verify that the sample is dissolved in a neutral or slightly acidic solvent. Avoid basic solvents for sample preparation.
Gradual increase in the size of the epi-Doramectin peak over a sequence of analyses.	This may indicate a gradual change in the on-column conditions, such as the depletion of the acidic modifier from the mobile phase or accumulation of basic residues on the column.	1. Fresh Mobile Phase: Prepare fresh mobile phase daily to ensure consistent acidity.2. Guard Column: Use a guard column to protect the analytical column from contaminants in the sample that could alter the stationary phase chemistry.

Experimental Protocols

Below are detailed methodologies for HPLC analysis of doramectin, designed to minimize the on-column formation of epi-Doramectin.

Method 1: Reversed-Phase HPLC with Phosphoric Acid

This method is suitable for the routine analysis of doramectin and its related substances.

Parameter	Condition
Column	Newcrom R1, 5 µm
Mobile Phase	Acetonitrile, Water, and Phosphoric Acid[2]
Detection	UV at 245 nm
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in methanol.

Method 2: Stability-Indicating Reversed-Phase HPLC

This method has been validated to be stability-indicating and can separate doramectin from its degradation products.[3][4]

Parameter	Condition
Column	HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)[3][4]
Mobile Phase	Acetonitrile:Water (70:30, v/v)[3][4]
Detection	UV at 245 nm[3][4]
Flow Rate	1.0 mL/min
Column Temperature	40°C[3][4]
Injection Volume	10 µL[4]
Sample Preparation	Dissolve the sample in methanol.[3][4]

Visualizations

The following diagrams illustrate the chemical structures, the epimerization pathway, and the recommended analytical workflow.

Caption: Chemical structures of Doramectin and epi-Doramectin.

References

• 1. toku-e.com [toku-e.com]
• 2. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of epi-Doramectin by LC-MS

Welcome to the technical support center for the liquid chromatography-mass spectrometry (LC-MS) analysis of epi-doramectin. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you minimize signal suppression and achieve reliable, high-quality data in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS and why is it a concern for epi-doramectin analysis?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of a target analyte, such as epi-doramectin, caused by co-eluting components from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your analytical method.[2]

Q2: What are the common causes of signal suppression?

A2: The primary causes of signal suppression include:

• Matrix Components: Endogenous substances from the sample matrix (e.g., salts, lipids, proteins) can interfere with the ionization of epi-doramectin.[1]

• Mobile Phase Additives: Non-volatile buffers or high concentrations of certain additives can lead to ion suppression.

• Co-eluting Impurities: Contaminants introduced during sample preparation can co-elute with the analyte and compete for ionization.[3]

• High Analyte Concentration: Though less common, very high concentrations of the analyte itself can sometimes lead to self-suppression.

Q3: How can I determine if my epi-doramectin signal is being suppressed?

A3: A common method is to compare the peak area of epi-doramectin in a standard solution prepared in a pure solvent versus a post-extraction spiked sample (a blank matrix extract to which the analyte is added). A significantly lower peak area in the matrix sample indicates signal suppression.[4]

Q4: What is the role of an internal standard in mitigating signal suppression?

A4: An internal standard (IS), especially a stable isotope-labeled (SIL) version of the analyte, is a powerful tool to compensate for signal suppression.[1] The IS is added to the sample at a known concentration before processing. Since the IS has very similar physicochemical properties to the analyte, it will experience similar matrix effects. By monitoring the ratio of the analyte signal to the IS signal, the variability caused by suppression can be normalized, leading to more accurate and precise quantification.[2] Doramectin, being structurally similar, could potentially be used as an internal standard for epi-doramectin analysis.[5]

Troubleshooting Guides

Problem 1: Low or no signal for epi-doramectin in matrix samples compared to standards in pure solvent.

Possible Cause	Troubleshooting Step
Significant Matrix Effects	1. Optimize Sample Preparation: Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[6] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also effective for avermectins in complex matrices.[4][7] 2. Dilute the Sample: If the analyte concentration is high enough, diluting the sample extract can reduce the concentration of matrix components and alleviate suppression.[2]
Poor Ionization	1. Adjust Mobile Phase: Optimize the mobile phase composition. For avermectins, methanol has been shown to provide better sensitivity than acetonitrile in some cases.[8] The addition of modifiers like ammonium formate or acetic acid can improve the formation of desired adducts and enhance the signal.[9] 2. Optimize MS Source Parameters: Systematically tune the ion source parameters (e.g., gas flows, temperatures, voltages) to maximize the signal for epi-doramectin.
Chromatographic Co-elution	1. Modify Gradient: Adjust the chromatographic gradient to better separate epi-doramectin from interfering matrix components.[1] 2. Change Column Chemistry: If co-elution persists, consider a column with a different stationary phase to alter selectivity.

Problem 2: Inconsistent and irreproducible results for epi-doramectin quantification.

Possible Cause	Troubleshooting Step
Variable Matrix Effects	1. Use a Suitable Internal Standard: If not already in use, incorporate a stable isotope-labeled internal standard for epi-doramectin or a closely related structural analog.[10][11] 2. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed. This helps to compensate for consistent matrix effects.[1]
Sample Preparation Variability	1. Standardize Protocol: Ensure the sample preparation protocol is followed consistently for all samples, standards, and quality controls. 2. Automate Where Possible: The use of automated sample preparation systems can reduce variability.
Instrument Instability	1. System Suitability Tests: Regularly inject a standard solution to monitor the performance of the LC-MS system and identify any instrument-related drift or instability.[3] 2. Perform Maintenance: Ensure regular maintenance of the LC and MS systems, including cleaning the ion source.

Strategies for Minimizing Signal Suppression

The following table summarizes various strategies that can be employed to reduce or eliminate the impact of signal suppression on your epi-doramectin analysis.

Strategy	Principle	Advantages	Disadvantages
Sample Preparation	Removal of interfering matrix components prior to LC-MS analysis.[6]	Highly effective at reducing matrix effects; can improve column lifetime.	Can be time-consuming and may lead to analyte loss if not optimized.
- Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.[6]	Can be effective for removing highly polar or non-polar interferences.	Can be labor-intensive and may use large volumes of organic solvents.
- Solid-Phase Extraction (SPE)	Selective retention of the analyte or interferences on a solid sorbent.[6]	High degree of selectivity and cleanup; can be automated.	Method development can be complex; cost of cartridges.
- QuEChERS	A two-step process involving a salting-out extraction followed by dispersive SPE cleanup.[4]	Fast, simple, and effective for a wide range of analytes and matrices.	May not be as selective as traditional SPE for all interferences.
Chromatographic Optimization	Separation of the analyte from co-eluting matrix components.[1]	Can be a simple and effective way to avoid suppression without extensive sample prep.	May not be possible to separate all interferences from the analyte.
Internal Standard Calibration	Use of a co-eluting compound (ideally isotopically labeled) to normalize for signal variations.[1]	Corrects for both matrix effects and variability in sample preparation and injection.	Stable isotope-labeled standards can be expensive; a suitable analog may not be available.
Matrix-Matched Calibration	Preparation of calibration standards in a blank matrix.[1]	Compensates for consistent signal suppression or enhancement.	Requires a representative blank matrix which may not always be available; does not account for sample-to-sample variations in matrix composition.
Sample Dilution	Reducing the concentration of all components in the sample extract.[2]	Simple and can be effective if the analyte concentration is sufficiently high.	Reduces the concentration of the analyte, potentially compromising sensitivity.

Experimental Protocol: Best Practices for epi-Doramectin Analysis

This protocol provides a general framework for the analysis of epi-doramectin in a biological matrix, incorporating best practices to minimize signal suppression.

1. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize 10 g of the sample with 10 mL of water.

• Internal Standard Spiking: Spike the homogenized sample with an appropriate internal standard.

• Extraction: Add 10 mL of acetonitrile and the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge at >3000 x g for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent (e.g., C18 and primary secondary amine - PSA) to remove lipids and other interferences.

• Vortexing and Centrifugation: Vortex for 30 seconds and centrifuge at >3000 x g for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for LC-MS analysis.

2. LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column is commonly used for avermectin analysis.

• Mobile Phase:

  • Mobile Phase A: Water with a suitable modifier (e.g., 0.1% formic acid or 5 mM ammonium formate).

  • Mobile Phase B: An organic solvent such as methanol or acetonitrile, with the same modifier as Mobile Phase A.

• Gradient Elution: Develop a gradient elution program that provides good separation of epi-doramectin from matrix components.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for avermectins.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) should be used for selective and sensitive quantification. Optimize the precursor and product ions, as well as collision energies for epi-doramectin and the internal standard.

Visualizations

Caption: Experimental workflow for LC-MS analysis of epi-doramectin.

Caption: Troubleshooting workflow for signal suppression in LC-MS.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. zefsci.com [zefsci.com]
• 4. waters.com [waters.com]
• 5. traceorganic.com [traceorganic.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Determination of avermectins by the internal standard recovery correction - high performance liquid chromatography - quantitative Nuclear Magnetic Resonance method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]

Selecting the appropriate column for epi-Doramectin analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate column and troubleshooting common issues encountered during the HPLC/UHPLC analysis of epi-Doramectin.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing epi-Doramectin?

The main challenge is achieving adequate chromatographic separation between Doramectin and its epimer, epi-Doramectin. As isomers, they have very similar chemical and physical properties, which makes their separation difficult. The goal is to find a column and mobile phase combination that provides sufficient resolution to accurately quantify each compound.

Q2: What type of column is best suited for separating Doramectin and epi-Doramectin?

Reversed-phase columns, particularly C8 and C18, are the most commonly used and effective stationary phases for the analysis of Doramectin and its related substances, including epimers.[1][2][3] High-efficiency columns with smaller particle sizes (e.g., sub-2 µm for UHPLC or 2.7-5 µm for HPLC) are recommended to maximize peak resolution.[1][4][5]

Q3: Should I use a C8 or a C18 column?

Both C8 and C18 columns can be used for this analysis. C18 columns provide higher hydrophobicity and may offer greater retention for the highly nonpolar avermectin compounds. A C8 column, being slightly less hydrophobic, might allow for faster elution times. The choice between them often depends on the specific mobile phase composition and the desired retention characteristics. A stability-indicating method has been successfully developed using a HALO C8 column.[1][4]

Q4: Is HPLC or UHPLC better for this analysis?

UHPLC is generally preferred for separating closely related isomers like epi-Doramectin. The use of sub-2 µm particles in UHPLC columns leads to significantly higher peak efficiency and resolution compared to traditional HPLC.[6][7] This can be critical for resolving the small differences between the epimers. However, a well-optimized HPLC method with a modern, high-efficiency column can also be successful.[1]

Q5: What detection method is recommended?

UV detection at 245 nm is a common and effective method for quantifying Doramectin and its related substances.[1][4] For higher sensitivity and selectivity, especially in complex matrices like plasma or tissue, HPLC or UHPLC coupled with tandem mass spectrometry (MS/MS) is a powerful alternative.[6][7] Fluorescence detection can also be used after a derivatization step.[2]

Column Selection and Specifications

The selection of an appropriate analytical column is critical for the successful separation of Doramectin and epi-Doramectin. Below is a summary of suitable column types based on published methods.

Stationary Phase	Brand/Type (Example)	Dimensions (L x ID)	Particle Size	Application	Reference
C8	HALO C8	100 mm x 4.6 mm	2.7 µm	HPLC	[1][4]
C18	Acquity UPLC HSS-T3	-	Sub-2 µm	UHPLC-MS/MS	[6][7]
C18	Zorbax ODS	150 mm x 4.6 mm	-	HPLC-FLD	[2]
C18	Phenomenex Gemini C18	150 mm x 4.6 mm	5 µm	HPLC	[3]
C18	Fused-Core C18 (Halo)	50 mm x 2.1 mm	2.7 µm	UPLC	[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Resolution	Inadequate column efficiency.	Switch to a column with a smaller particle size (e.g., from 5 µm to <3 µm) or a longer column. Consider using a UHPLC system for higher efficiency.
Mobile phase composition is not optimal.	Adjust the ratio of organic solvent (e.g., acetonitrile) to water. A lower percentage of organic solvent will increase retention and may improve separation.
Peak Tailing	Silanol interactions with the analyte.	Use a modern, end-capped column with low silanol activity. Adding a small amount of an acidic modifier like formic or phosphoric acid to the mobile phase can also help.[8]
Column overload.	Reduce the injection volume or the concentration of the sample.
Inconsistent Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a constant and elevated temperature (e.g., 40 °C).[1][4]
Mobile phase composition is inconsistent.	Ensure the mobile phase is well-mixed and degassed. If preparing the mobile phase online, check the pump's proportioning valves.
Column degradation.	Use a guard column to protect the analytical column. If performance degrades, wash the column according to the manufacturer's instructions or replace it.

Recommended Experimental Protocol

This protocol is based on a validated, stability-indicating HPLC method for the analysis of Doramectin and its related substances.[1][4]

1. Objective: To separate and quantify epi-Doramectin from Doramectin using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection.

2. Materials:

• Column: HALO C8 (100 mm × 4.6 mm, 2.7 µm particle size)

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Methanol (HPLC grade)

  • Doramectin Reference Standard

  • Sample containing Doramectin and epi-Doramectin

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water (70:30, v/v)

• Flow Rate: 1.0 mL/min (adjust as needed for system pressure)

• Column Temperature: 40 °C

• Detection Wavelength: 245 nm

• Injection Volume: 10 µL

• Run Time: Approximately 10 minutes

4. Procedure:

• Mobile Phase Preparation:

  • Measure 700 mL of acetonitrile and 300 mL of water.

  • Combine in a suitable container, mix thoroughly, and degas using sonication or vacuum filtration.

• Standard Preparation:

  • Accurately weigh a suitable amount of Doramectin reference standard.

  • Dissolve and dilute in methanol to achieve a known final concentration.

• Sample Preparation:

  • Dissolve the sample containing Doramectin and epi-Doramectin in methanol to a suitable concentration.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard and sample solutions.

  • Identify the peaks based on the retention time of the Doramectin standard. The epi-Doramectin peak should elute in close proximity.

  • Integrate the peak areas to perform quantification.

Column Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate column for your epi-Doramectin analysis.

Caption: Workflow for selecting an appropriate analytical column.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nucleus.iaea.org [nucleus.iaea.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of a Reliable UHPLC-MS/MS Method for Simultaneous Quantification of Macrocyclic Lactones in Bovine Plasma [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Doramectin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for Doramectin and its Related Substances

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the analysis of doramectin and its related substances against alternative analytical techniques. The information presented is intended to assist researchers, scientists, and drug development professionals in selecting the most suitable analytical method for their specific needs, with a focus on method performance and adherence to regulatory guidelines.

Introduction

Doramectin is a broad-spectrum antiparasitic agent widely used in veterinary medicine.[1] As with any active pharmaceutical ingredient (API), ensuring its purity and monitoring for related substances is critical for safety and efficacy. The International Council for Harmonisation (ICH) provides guidelines for the validation of analytical procedures to ensure they are suitable for their intended purpose.[2][3][4] This guide focuses on a validated stability-indicating reversed-phase (RP) HPLC method and compares it with other analytical approaches.

Experimental Protocols

Primary Method: Validated Stability-Indicating RP-HPLC

This method is designed for the assay of doramectin and the estimation of its related substances in commercial batches of doramectin drug substance.[1][5][6]

Chromatographic Conditions:

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)[1][5][6]

• Mobile Phase: An isocratic mixture of acetonitrile and water (70:30, v/v)[1][5][6]

• Flow Rate: 1.2 mL/min[7]

• Column Temperature: 40 °C[1][5][6]

• UV Detection: 245 nm[1][5][8]

• Injection Volume: 10 µL[5]

• Run Time: 10 minutes[1][5][6]

Sample Preparation:

• Solvent: Methanol was used to dissolve and prepare the doramectin samples.[1][5][6]

• Concentration: The analytical concentration of the doramectin sample solution was approximately 0.4 mg/mL in methanol to achieve an adequate UV response for related substances present at about 0.1% of the analytical concentration.[5][8]

Method Validation Workflow

The following diagram illustrates the typical workflow for the validation of an analytical method according to ICH guidelines.

Caption: Workflow for HPLC method validation as per ICH guidelines.

Performance Comparison of Analytical Methods

The validated RP-HPLC method offers a reliable and efficient approach for the routine analysis of doramectin and its related substances. However, other techniques can be employed, each with its own set of advantages and disadvantages.

Parameter	Validated RP-HPLC Method	Spectrofluorimetry with Derivatization	LC-MS/MS
Principle	Separation based on polarity, UV detection.	Chemical derivatization to produce a fluorescent product, fluorescence detection.[9]	Separation by liquid chromatography followed by mass spectrometric detection.[10]
Specificity	Demonstrated to be specific and stability-indicating.[1][5][6]	May be susceptible to interference from other fluorescent compounds.	Highly specific due to mass-based detection.
Linearity Range	80% to 120% of assay concentration.[8]	50.00 to 1000 µg L-1[9]	Typically offers a wide linear range.
Accuracy (% Recovery)	99.3% to 99.6% for assay level.[8]	92.5 ± 1.5%[9]	Generally high, often >90%.
Precision (%RSD)	0.5% for assay level.[8]	Not explicitly stated.	Typically very low, often <15%.
Limit of Quantitation (LOQ)	0.1% of the target concentration.[1][5][6]	Not directly comparable to the HPLC method's expression.	0.2 µg/kg for doramectin.[10]
Limit of Detection (LOD)	Not explicitly stated, but lower than LOQ.	Not explicitly stated.	0.1 µg/kg for doramectin.[10]
Analysis Time	~10 minutes per sample.[1][5][6]	Involves a 60-minute heating step for derivatization.[9]	Varies depending on the chromatographic method.
Instrumentation	Standard HPLC with UV detector.	Spectrofluorometer.	LC system coupled with a tandem mass spectrometer.
Cost	Relatively low to moderate.	Low.	High.
Application	Routine quality control, stability studies, and impurity profiling.[1][6]	Rapid and simple detection, particularly in biological matrices like milk.[9]	Confirmatory analysis, residue analysis at very low levels.[10][11]

Discussion of Validation Parameters

The validation of the primary RP-HPLC method was conducted in accordance with ICH Q2(R1) guidelines, demonstrating its suitability for its intended purpose.[1][5][6]

• Specificity: The method was shown to be specific for doramectin and its related substances, with no interference from degradation products, as confirmed by forced degradation studies.[8]

• Linearity and Range: The method demonstrated good linearity over the specified range, with a correlation coefficient (R²) typically >0.99.

• Accuracy: The accuracy was confirmed by recovery studies at different concentration levels, with results falling within acceptable limits.[8]

• Precision: Both repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability) were assessed, with the relative standard deviation (%RSD) values meeting the acceptance criteria.[8]

• Detection Limit (LOD) and Quantitation Limit (LOQ): The LOQ was established at 0.1% of the target concentration, indicating the method's sensitivity for quantifying impurities at low levels.[1][5][8]

• Robustness: The method's robustness was evaluated by intentionally varying critical parameters such as mobile phase composition, column temperature, and flow rate, demonstrating its reliability under normal operational variations.[1][6]

Alternative Methods

While the validated RP-HPLC method is robust for its intended use, alternative methods may be more suitable for specific applications:

• Spectrofluorimetry: This method, involving a derivatization step, offers a simple and low-cost alternative for the determination of doramectin, particularly in biological matrices.[9] However, it may lack the specificity and resolving power of a chromatographic separation for analyzing related substances.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS provides superior sensitivity and specificity, making it the method of choice for trace residue analysis in tissues and for confirmatory purposes.[10][11] The high cost of instrumentation and complexity of operation are its main drawbacks for routine quality control.

Conclusion

The validated stability-indicating RP-HPLC method provides a reliable, accurate, and precise means for the routine quality control of doramectin and its related substances. It offers a balance of performance, cost, and accessibility for most pharmaceutical laboratories. For applications requiring higher sensitivity, such as residue analysis, or for confirmatory testing, LC-MS/MS is a superior alternative. The choice of analytical method should be based on the specific requirements of the analysis, including the nature of the sample, the required level of sensitivity and specificity, and available resources.

References

• 1. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. actascientific.com [actascientific.com]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. jfda-online.com [jfda-online.com]
• 8. academic.oup.com [academic.oup.com]
• 9. An alternative derivatization reaction to the determination of doramectin in bovine milk using spectrofluorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. fao.org [fao.org]

Comparative Stability of Doramectin and Epi-Doramectin: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the chemical stability of doramectin and its C-2 epimer, epi-doramectin. The information presented is intended for researchers, scientists, and professionals in drug development and is supported by experimental data from peer-reviewed literature. This document details the degradation pathways of doramectin, offers quantitative stability data, and outlines the experimental protocols for stability-indicating analyses.

Executive Summary

Doramectin, a widely used macrocyclic lactone anthelmintic, is susceptible to degradation under both acidic and basic conditions. Under basic conditions, doramectin undergoes a reversible isomerization to its C-2 epimer, epi-doramectin. This reversible reaction suggests that epi-doramectin is thermodynamically less stable than doramectin and will partially revert to the parent compound in solution. Concurrently, under the same basic conditions, doramectin can irreversibly convert to Δ2,3-doramectin, a more stable degradation product. In acidic environments, the primary degradation pathway for doramectin involves the cleavage of the disaccharide chain.

This guide will delve into the specifics of these degradation pathways, present available data in a comparative format, and provide detailed methodologies for replicating stability studies.

Comparative Stability and Degradation Pathways

The stability of doramectin is significantly influenced by pH. Under basic conditions, the primary degradation pathway involves epimerization at the C-2 position, leading to the formation of epi-doramectin (also referred to as 2-epidoramectin)[1][2]. This reaction is reported to be reversible, indicating a dynamic equilibrium between the two isomers[1][2]. This reversibility implies that epi-doramectin is inherently less stable than doramectin and will spontaneously convert back to doramectin to reach a state of equilibrium.

In addition to the reversible epimerization, doramectin can also undergo an irreversible elimination reaction under basic conditions to form Δ2,3-doramectin[1][2]. The irreversible nature of this reaction suggests that Δ2,3-doramectin is a more stable end-product of degradation under these conditions compared to the transient epi-doramectin.

Under acidic conditions, the degradation of doramectin proceeds through a different mechanism, primarily involving the hydrolysis of the glycosidic bonds. This results in the sequential loss of the sugar moieties to form doramectin monosaccharide and subsequently doramectin aglycone[1][2].

The following diagram illustrates the degradation pathways of doramectin under acidic and basic conditions.

Degradation pathways of doramectin.

Quantitative Stability Data

While direct kinetic studies comparing the degradation rates of doramectin and epi-doramectin are not extensively available in the public domain, the reversible nature of the epimerization strongly suggests that epi-doramectin is the less stable of the two isomers under basic conditions. The following table summarizes the known degradation behavior of doramectin under various stress conditions.

Stress Condition	Compound	Observed Degradation Products	Stability Assessment
Basic	Doramectin	epi-Doramectin (reversible), Δ2,3-Doramectin (irreversible)	Labile; undergoes epimerization and elimination.
epi-Doramectin	Doramectin (reverts back)	Less stable than doramectin due to reversible epimerization.
Acidic	Doramectin	Doramectin monosaccharide, Doramectin aglycone	Labile; undergoes deglycosylation.
Oxidative	Doramectin	8a-oxo degradate	Susceptible to oxidation.
Thermal	Doramectin	Degradation observed	Stability is temperature-dependent.
Photolytic	Doramectin	Degradation observed	Susceptible to photodegradation.

Experimental Protocols

The following section details a typical experimental protocol for a forced degradation study of doramectin, designed to separate and quantify the parent drug and its degradation products, including epi-doramectin.

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This method is designed to separate doramectin from its potential degradation products, including epi-doramectin.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size) or equivalent reversed-phase column[3].

• Mobile Phase: Acetonitrile and water (70:30, v/v)[3].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C[3].

• Detection Wavelength: 245 nm[3].

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of doramectin reference standard in methanol. Further dilute with the mobile phase to a suitable concentration (e.g., 0.1 mg/mL).

• Sample Solution for Forced Degradation:

  • Acidic Degradation: Dissolve doramectin in a solution of 0.1 M HCl in methanol. Heat at 60°C for a specified period (e.g., 2, 4, 8 hours). Neutralize with an equivalent amount of 0.1 M NaOH.

  • Basic Degradation: Dissolve doramectin in a solution of 0.1 M NaOH in methanol. Keep at room temperature for a specified period (e.g., 1, 2, 4 hours). Neutralize with an equivalent amount of 0.1 M HCl. This condition is expected to generate epi-doramectin.

  • Oxidative Degradation: Dissolve doramectin in a solution of 3% hydrogen peroxide in methanol. Keep at room temperature for a specified period.

  • Thermal Degradation: Store a solid sample of doramectin in an oven at a specified temperature (e.g., 80°C) for a set duration. Dissolve in methanol for analysis.

  • Photolytic Degradation: Expose a solution of doramectin in methanol to UV light (e.g., 254 nm) in a photostability chamber for a specified duration.

3. Analysis:

• Inject the prepared standard and degraded sample solutions into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks corresponding to degradation products. The separation of doramectin and epi-doramectin should be confirmed using a reference standard for the epimer if available, or by LC-MS for mass identification.

The following diagram illustrates a typical workflow for a forced degradation study.

Workflow for a forced degradation study.

Conclusion

The available evidence strongly indicates that epi-doramectin is a less stable isomer of doramectin, readily reverting to the parent compound under basic conditions. Doramectin itself is susceptible to degradation through various pathways, including epimerization, elimination, and hydrolysis, depending on the environmental conditions. For researchers and drug development professionals, understanding these stability profiles is crucial for the formulation, storage, and handling of doramectin-containing products to ensure their efficacy and safety. The provided experimental protocol for a stability-indicating HPLC method serves as a robust starting point for conducting detailed stability assessments.

References

• 1. Primary pH degradation products of doramectin | Microbial Screening Technologies [microbialscreening.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Biological Activity of epi-Doramectin vs. Doramectin: A Comparative Analysis

A comprehensive in vitro comparison of the biological activities of epi-Doramectin and its parent compound, Doramectin, is currently hampered by a significant lack of publicly available data on the epimer. While Doramectin, a widely used anthelmintic and acaricidal agent, has been the subject of numerous in vitro studies, research detailing the specific in vitro efficacy and mechanisms of epi-Doramectin is not readily found in the scientific literature.

This guide, intended for researchers, scientists, and drug development professionals, aims to synthesize the available in vitro data for Doramectin and highlight the current knowledge gap regarding its C-25 epimer, epi-Doramectin. The absence of comparative data precludes a direct, data-driven analysis of their respective potencies and mechanisms of action.

Doramectin: A Profile of In Vitro Activity

Doramectin, a macrocyclic lactone derived from the fermentation of Streptomyces avermitilis, exerts its antiparasitic effects primarily by targeting glutamate-gated chloride ion channels (GluCls) in invertebrates.[1] This interaction leads to an increased influx of chloride ions, resulting in hyperpolarization of nerve and muscle cells, ultimately causing paralysis and death of the parasite.[1]

In vitro studies have demonstrated the efficacy of Doramectin against a range of parasites. For instance, in an in vitro assay, Doramectin achieved 100% killing efficacy against the tick Rhipicephalus sanguineus after 8 hours of exposure.[2] Another study investigating the effects of macrocyclic lactones on Plasmodium vivax oocyst development in Anopheles arabiensis determined the 7-day lethal concentration for 25% (LC25) of the mosquito population to be 20.0 ng/mL for Doramectin.[3]

Furthermore, Doramectin has been shown to induce cytotoxic and genotoxic effects in bovine peripheral lymphocytes and cumulus cells in vitro.[4][5] In bovine peripheral lymphocytes, Doramectin induced cytotoxic effects and DNA damage at concentrations of 20, 40, and 60 ng/mL.[4]

The Unexplored In Vitro Landscape of epi-Doramectin

Despite the established profile of Doramectin, a thorough search of scientific databases reveals a conspicuous absence of studies detailing the in vitro biological activity of its epimer, epi-Doramectin. Epimers are stereoisomers that differ in the configuration at only one chiral center. In the case of epi-Doramectin, this difference lies at the C-25 position. Such a stereochemical change can significantly impact a molecule's biological activity, including its binding affinity to target receptors and its overall efficacy.

While a study on 13-epi-avermectins demonstrated that epimerization at a different position could lead to a better safety profile while retaining potency, this finding cannot be directly extrapolated to the C-25 epimer of Doramectin.[6] Without specific in vitro assays on epi-Doramectin, any comparison of its activity to Doramectin would be purely speculative.

Future Research Directions

To address this knowledge gap, dedicated in vitro studies on epi-Doramectin are essential. Such research should aim to:

• Determine the efficacy of epi-Doramectin against a panel of relevant parasites (nematodes, acarids, insects) using established in vitro assays.

• Investigate the binding affinity and modulatory effects of epi-Doramectin on glutamate-gated chloride ion channels and compare them to those of Doramectin.

• Assess the cytotoxicity and genotoxicity of epi-Doramectin in relevant cell lines to evaluate its safety profile.

Signaling Pathway and Experimental Workflow

The primary signaling pathway targeted by Doramectin is the glutamate-gated chloride ion channel in the neuronal and muscular membranes of invertebrates. The binding of Doramectin to these channels leads to their irreversible opening, causing an influx of chloride ions and subsequent hyperpolarization of the cell membrane. This disrupts neurotransmission, leading to paralysis and death of the parasite.

Signaling Pathway of Doramectin

Caption: Mechanism of action of Doramectin via glutamate-gated chloride channels.

A typical experimental workflow to compare the in vitro activity of these compounds would involve parallel assays using a range of concentrations for both Doramectin and epi-Doramectin.

Experimental Workflow for In Vitro Comparison

Caption: A generalized workflow for in vitro comparison of anthelmintic compounds.

Conclusion

While Doramectin's in vitro activity against various parasites is documented, a critical gap exists in our understanding of epi-Doramectin. Without dedicated research into the in vitro biological activity of this epimer, a meaningful comparison remains impossible. Future studies are imperative to elucidate the potential of epi-Doramectin as an antiparasitic agent and to understand the structure-activity relationships of this important class of compounds. This will not only contribute to a more complete scientific understanding but also potentially open avenues for the development of new and improved antiparasitic drugs.

References

• 1. AOP-Wiki [aopwiki.org]
• 2. In-vivo and in-vitro effectiveness of three insecticides types for eradication of the tick Rhipicephalus sanguineus in dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological activity of 13-epi-avermectins: potent anthelmintic agents with an increased margin of safety - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Doramectin: A Data-Driven Guide

For Researchers, Scientists, and Drug Development Professionals

Doramectin, a macrocyclic lactone derived from Streptomyces avermitilis, is a widely used anthelmintic agent in veterinary medicine. Recent research has unveiled its potential as a cytotoxic agent against various cancer cell lines, sparking interest in its application in oncology. This guide provides a comparative overview of the cytotoxic effects of doramectin, supported by experimental data and detailed methodologies, to aid researchers in drug development and scientific investigation.

Quantitative Cytotoxicity Data

The cytotoxic efficacy of doramectin has been evaluated across multiple cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric for comparison. The following tables summarize the available quantitative data.

Cell Line	Cancer Type	IC50 (µM)	Exposure Time	Assay	Reference
DLD1	Colon Cancer	~2.8	Not Specified	BrdU incorporation	[1]
Ls174T	Colon Cancer	~0.6	Not Specified	BrdU incorporation	[1]
Mz-ChA-1	Cholangiocarcinoma	12.16	24 h	CCK-8	[2]
Mz-ChA-1	Cholangiocarcinoma	7.613	48 h	CCK-8	[2]
QBC939	Cholangiocarcinoma	11.52	24 h	CCK-8	[2]
QBC939	Cholangiocarcinoma	6.035	48 h	CCK-8	[2]

Cell Line	Cell Type	Concentration	Effect	Assay	Reference
Bovine Peripheral Lymphocytes	Normal	20, 40, 60 ng/mL	Cytotoxic and DNA damage	MTT, SCGE	[3][4]
Bovine Cumulus Cells	Normal	20, 40, 60 ng/mL	No cytotoxic effect or DNA damage	MTT, SCGE	[3][4]
Bovine Cumulus Cells	Normal	20, 40 µg/mL	Increased micronucleus formation	CBMN Cyt	[3][4]

Note on Epimers: While the 2-epimer of doramectin has been identified as a metabolite, a comprehensive search of the current literature did not yield specific comparative cytotoxicity data between doramectin and its epimers. The data presented here pertains to doramectin.

Mechanisms of Action: Signaling Pathways in Cytotoxicity

Doramectin exerts its cytotoxic effects through the induction of programmed cell death, primarily apoptosis and, in some cases, necroptosis. The signaling pathways involved are crucial for understanding its mechanism of action and for the development of targeted cancer therapies.

Apoptosis Induction

Doramectin has been shown to induce apoptosis in various cancer cells through the intrinsic pathway.[2] This is often mediated by the modulation of the Bcl-2 family of proteins, leading to mitochondrial dysfunction and the activation of caspases.

Caption: Doramectin induces apoptosis via the Bcl-2/Bax/Caspase-3 pathway.

Necroptosis Induction in Glioma Cells

In glioma cells, doramectin has been found to induce necroptosis, a form of programmed necrosis, through a signaling cascade involving ROS production and the RIPK1/RIPK3/MLKL pathway.[5]

Caption: Doramectin triggers necroptosis in glioma cells via ROS and RIPK1/RIPK3/MLKL.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following are summaries of common experimental protocols used to assess the cytotoxic effects of doramectin.

Cell Viability Assays

1. MTT Assay:

• Principle: Measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with various concentrations of doramectin for the desired duration (e.g., 24 or 48 hours).[6][7][8]

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

2. CCK-8 Assay:

• Principle: A more sensitive colorimetric assay than MTT, utilizing a water-soluble tetrazolium salt (WST-8) that is reduced by dehydrogenases in living cells to produce a yellow-colored formazan dye.

• Procedure:

  • Seed cells in a 96-well plate.

  • Expose cells to different concentrations of doramectin for 24 or 48 hours.[2]

  • Add CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm.

  • Determine cell viability relative to the control group.[2]

Apoptosis Detection

1. Flow Cytometry with Annexin V/PI Staining:

• Principle: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Procedure:

  • Treat cells with doramectin for a specified time.

  • Harvest and wash the cells with a binding buffer.

  • Stain the cells with FITC-conjugated Annexin V and PI.

  • Analyze the stained cells using a flow cytometer.

2. Western Blotting for Apoptosis-Related Proteins:

• Principle: Detects the expression levels of key proteins involved in the apoptosis pathway, such as Bcl-2, Bax, and cleaved Caspase-3.

• Procedure:

  • Lyse doramectin-treated and control cells to extract total protein.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific to the target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the cytotoxicity of a compound like doramectin.

Caption: A standard workflow for assessing the in vitro cytotoxicity of doramectin.

References

• 1. Doramectin--a potent novel endectocide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 854. Doramectin (WHO Food Additives Series 36) [inchem.org]
• 3. Pharmacokinetics and bioequivalence of parenterally administered doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Doramectin induced cytotoxic and genotoxic effects on bovine peripheral lymphocytes and cumulus cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Doramectin Versus Other Active Ingredients | Weekly View | Farm Health First [farmhealthfirst.com]
• 8. In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetic profile comparison of doramectin and epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the pharmacokinetic profile of doramectin, a widely used endectocide in veterinary medicine. Due to the limited availability of public data on "epi-doramectin," this document will focus on the extensive research conducted on doramectin, with comparative insights drawn from studies including other macrocyclic lactones like ivermectin. The information presented herein is intended to support research, drug development, and a deeper understanding of doramectin's behavior in various biological systems.

Quantitative Pharmacokinetic Parameters of Doramectin

The following tables summarize key pharmacokinetic parameters of doramectin observed in different species and administration routes. These parameters are crucial for determining dosage regimens and understanding the drug's efficacy and persistence.

Table 1: Pharmacokinetic Parameters of Doramectin in Cattle

Administration Route	Dose (µg/kg)	Cmax (ng/mL)	Tmax (days)	AUC (ng·day/mL)	Half-life (t½) (days)
Subcutaneous	200	27.8 ± 7.9[1]	5.3 ± 0.35[2]	457 ± 66[1]	~3.7
Intramuscular	200	33.1 ± 9.0[1]	-	475 ± 82[1]	-
Pour-on	500	12.2 ± 4.8[3]	4.3 ± 1.6[3]	168.0 ± 41.7[3]	9.8 ± 2.6

Table 2: Pharmacokinetic Parameters of Doramectin in Other Species

Species	Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (days)	AUC (ng·day/mL)	Half-life (t½) (days)
Horses	Oral	0.2	51.6 ± 16.1[4]	-	-	Significantly longer than ivermectin[5]
Donkeys	Oral	0.2	33.9[6]	1.0[6]	228.9[6]	-
Dogs	Oral	0.2	86.47 ± 19.80[7]	0.12 ± 0.05[7]	183.48 ± 13.17[7]	-
Dogs	Subcutaneous	0.2	54.78 ± 11.99[7]	1.70 ± 0.76[7]	292.10 ± 78.76[7]	-

Experimental Protocols

The data presented in this guide are derived from studies employing rigorous experimental protocols. Below is a generalized methodology for a typical pharmacokinetic study of doramectin.

Animal Studies

• Subjects: Clinically healthy animals (e.g., cattle, horses, dogs) of a specific breed and weight range are selected.[4][8] Animals are often confirmed to be parasite-free before the study.[8]

• Acclimatization: Animals are acclimatized to the study conditions for a period before the experiment.

• Grouping: Animals are randomly allocated to different treatment groups.[5][8]

• Drug Administration: Doramectin is administered via a specified route (e.g., subcutaneous injection, oral paste, pour-on application) at a precise dose.[3][4][8]

Sample Collection

• Blood Sampling: Blood samples are collected from a suitable vein (e.g., jugular vein) at predetermined time points before and after drug administration.[4][8] The sampling schedule is designed to capture the absorption, distribution, and elimination phases of the drug.

• Sample Processing: Plasma is separated from the blood samples by centrifugation and stored frozen (e.g., at -20°C or lower) until analysis.[9]

Analytical Methodology

• Sample Preparation: A common method for extracting doramectin from plasma involves solid-phase extraction.[4] This is followed by a derivatization step to create a fluorescent product, which enhances detection sensitivity.[4][10]

• Quantification: The concentration of doramectin in the processed samples is typically determined using High-Performance Liquid Chromatography (HPLC) with fluorescence detection.[4][8][10] More recent methods may also employ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher sensitivity and specificity.[11]

• Method Validation: The analytical method is validated to ensure accuracy, precision, linearity, and a low limit of quantification.

Pharmacokinetic Analysis

• Data Analysis: The plasma concentration-time data are analyzed using pharmacokinetic software.

• Parameter Calculation: Key pharmacokinetic parameters such as Cmax, Tmax, AUC, and elimination half-life are calculated using non-compartmental or compartmental analysis.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the typical workflow of a pharmacokinetic study and the logical relationship between key concepts.

References

• 1. Pharmacokinetics and bioequivalence of parenterally administered doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of pharmacokinetic profiles of doramectin and ivermectin pour-on formulations in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics of doramectin and ivermectin after oral administration in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plasma pharmacokinetics and faecal excretion of ivermectin (Eqvalan paste) and doramectin (Dectomax, 1%) following oral administration in donkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparative plasma disposition kinetics of ivermectin, moxidectin and doramectin in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. nucleus.iaea.org [nucleus.iaea.org]
• 11. Determination of abamectin, doramectin, emamectin, eprinomectin, ivermectin, and moxidectin in milk by liquid chromatography electrospray tandem mass specrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Doramectin Antibody Cross-Reactivity with Epi-Doramectin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of doramectin antibodies with its epimer, epi-doramectin. Due to the limited availability of direct experimental data for epi-doramectin, this guide synthesizes available information on the cross-reactivity of doramectin antibodies with other structurally related avermectins to provide a well-informed perspective. Detailed experimental protocols for assessing antibody cross-reactivity are also presented.

Introduction to Doramectin and Epi-Doramectin

Doramectin is a broad-spectrum macrocyclic lactone antiparasitic agent used in veterinary medicine.[1] Like other avermectins, its structure is complex, featuring multiple chiral centers.[2] Epi-doramectin is an epimer of doramectin, meaning it differs in the stereochemistry at a single chiral center.[2] Specifically, epi-doramectin is formed by the epimerization of doramectin at the C2 position.[3] This subtle structural difference can have a significant impact on the binding affinity of antibodies, leading to varying degrees of cross-reactivity in immunoassays. Understanding this cross-reactivity is crucial for the development of specific and reliable diagnostic and quantitative assays for doramectin.

Antibody Cross-Reactivity Data

Compound	Structure	% Cross-Reactivity with Doramectin Antibody
Doramectin	C50H74O14	100%
Abamectin	C48H72O14 (major component)	300%[4]
Ivermectin	C48H74O14 (major component)	227%[4]
Eprinomectin	C50H75NO14 (major component)	300%[4]
Epi-Doramectin	C50H74O14	Data not available

Note: The cross-reactivity data is sourced from a commercially available Doramectin ELISA kit and may vary between different antibody clones and assay formats.[4]

Structural Comparison: Doramectin vs. Epi-Doramectin

The high degree of cross-reactivity observed with other avermectins, which have more significant structural differences than an epimer, suggests that a doramectin antibody is likely to exhibit significant cross-reactivity with epi-doramectin.

Experimental Protocol: Determining Antibody Cross-Reactivity via Competitive ELISA

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for quantifying antibody specificity and cross-reactivity. The following is a generalized protocol.

Objective: To determine the percentage of cross-reactivity of a doramectin antibody with epi-doramectin and other related compounds.

Materials:

• Microtiter plates (96-well)

• Doramectin standard

• Epi-doramectin and other potential cross-reactants

• Doramectin-specific primary antibody

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H2SO4)

• Microplate reader

Procedure:

• Coating: Coat the wells of a microtiter plate with a doramectin-protein conjugate in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer to remove unbound antigen.

• Blocking: Add blocking buffer to each well to block any remaining non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competition: Prepare serial dilutions of the doramectin standard and the test compounds (e.g., epi-doramectin). In a separate plate or tubes, pre-incubate the doramectin primary antibody with each dilution of the standard or test compound.

• Incubation: Add the antibody-analyte mixtures to the coated and blocked wells. Incubate for 1-2 hours at room temperature. During this step, the free analyte in the solution competes with the coated antigen for binding to the antibody.

• Washing: Repeat the washing step.

• Secondary Antibody: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add the substrate solution to each well and incubate in the dark until a color develops.

• Stopping the Reaction: Add the stop solution to each well to stop the color development.

• Measurement: Read the absorbance of each well at the appropriate wavelength using a microplate reader.

Data Analysis:

• Generate a standard curve by plotting the absorbance values against the logarithm of the doramectin standard concentrations.

• Determine the concentration of doramectin that causes 50% inhibition of the maximum signal (IC50).

• For each cross-reactant, determine the concentration that causes 50% inhibition (IC50).

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of Doramectin / IC50 of Cross-Reactant) x 100

Visualizing the Workflow and Concepts

To better illustrate the experimental process and the underlying principles, the following diagrams are provided in Graphviz DOT language.

Caption: Workflow of the competitive ELISA for determining antibody cross-reactivity.

Caption: Relationship between structural similarity and antibody cross-reactivity.

Conclusion

While direct experimental data for the cross-reactivity of doramectin antibodies with epi-doramectin is currently lacking, a comparative analysis based on structural similarity and existing data for other avermectins provides valuable insights. Given that epi-doramectin differs from doramectin only by the stereochemistry at a single carbon, it is highly probable that doramectin antibodies will exhibit significant cross-reactivity with this epimer. The provided experimental protocol for competitive ELISA offers a robust framework for researchers to quantitatively determine this cross-reactivity. Such data is essential for the validation of immunoassays intended for the specific detection and quantification of doramectin in various matrices.

References

• 1. Doramectin | 117704-25-3 | FD22599 | Biosynth [biosynth.com]
• 2. Doramectin [sitem.herts.ac.uk]
• 3. toku-e.com [toku-e.com]
• 4. assaygenie.com [assaygenie.com]

Comparison of epi-Doramectin levels in different doramectin products

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of epi-doramectin levels found in doramectin products, supported by available experimental data. The presence and concentration of impurities such as epi-doramectin are critical quality attributes for any pharmaceutical product, impacting both efficacy and safety.

Doramectin, a broad-spectrum anti-parasitic agent, may contain related compounds and impurities arising from its manufacturing process or degradation. One such related substance is epi-doramectin, an epimer of doramectin. The control of these impurities is a key aspect of quality assurance for veterinary drug products. This guide summarizes the available quantitative data on impurities in doramectin and details the analytical methodologies used for their detection and quantification.

Quantitative Analysis of Impurities in Doramectin

Separately, documents from the Food and Agriculture Organization of the United Nations (FAO) have acknowledged the presence of epi-doramectin. One report noted that the 2-epimer of doramectin was identified as a metabolite in cattle fat[1]. Another FAO document specified that in residue studies in cattle, epi-doramectin accounted for a mean of 7.4% of the total residues, with a range of 4.8% to 10.9%[2][3]. This indicates that epi-doramectin is a known and significant related substance to doramectin.

The following table summarizes the impurity levels found in a doramectin bulk drug sample as reported by Li et al. (2020). It is important to note that these values are from a single source and may not be representative of all doramectin products on the market.

Impurity Designation	Percentage (%) in Bulk Drug
Imp-I	0.073
Imp-II	0.394
Imp-III	0.972
Imp-IV	0.227
Imp-V	0.343
Imp-VI	0.151
Imp-VII	0.211

Data sourced from Li et al. (2020). The specific chemical structures for all impurities were not all fully elucidated in the publication, and none were explicitly identified as epi-doramectin.

Experimental Protocols

The primary analytical technique for the separation and quantification of doramectin and its related substances is High-Performance Liquid Chromatography (HPLC). The methodologies detailed in the literature provide a robust framework for the quality control of doramectin products.

Method for the Analysis of Impurities in Doramectin Bulk Drug

This method was employed by Li et al. (2020) for the identification and quantification of impurities in a doramectin bulk drug sample.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 analytical column.

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water.

• Detection: UV detection at a specified wavelength.

• Quantification: The percentage of each impurity was calculated based on the peak area relative to the total peak area of the drug and its impurities.

General HPLC Method for Separation of Doramectin and Related Substances

A stability-indicating HPLC method for the assay of doramectin and the estimation of its related substances in commercial batches has also been developed, providing a reliable protocol for quality control.

• Sample Preparation: Doramectin samples are dissolved in methanol[4][5].

• Chromatography:

  • Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size)[4][5].

  • Column Temperature: 40 °C[4][5].

  • Mobile Phase: An isocratic mixture of acetonitrile and water (70:30, v/v)[4][5].

  • Flow Rate: Not specified.

• Detection: UV detection at 245 nm[4][5].

• Quantification: Determined against a single-point external reference standard of doramectin. The limit of quantification (LOQ) for this method is reported to be 0.1% of the target concentration[4][5].

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of epi-doramectin and other impurities in doramectin products.

Caption: Workflow for HPLC analysis of doramectin impurities.

Conclusion

The available data indicates that epi-doramectin is a known related substance of doramectin, found as a metabolite and residue in treated animals. While a direct comparative study of epi-doramectin levels in different commercial doramectin products is lacking in the reviewed literature, impurity profiling studies on bulk drug substances provide a foundation for understanding the potential levels of related compounds. The established HPLC methods are suitable for the separation and quantification of these impurities and can be implemented for routine quality control to ensure the safety and consistency of doramectin products. Further research directly comparing the impurity profiles, including epi-doramectin, of various commercially available doramectin formulations would be beneficial for the scientific and veterinary communities.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Relative Response Factor of epi-Doramectin in UV and Mass Spectrometry Detection

For researchers, scientists, and drug development professionals, the accurate quantification of impurities is a critical aspect of ensuring the safety and efficacy of pharmaceutical products. Doramectin, a broad-spectrum antiparasitic agent, may contain process-related impurities and degradants, including its epimer, epi-Doramectin. This guide provides a comparative analysis of determining the Relative Response Factor (RRF) for epi-Doramectin using High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) and Mass Spectrometry (MS) detectors.

The Relative Response Factor is essential for accurately quantifying impurities when a certified reference standard for the impurity is unavailable or impractical to use in routine analysis.[1][2] It corrects for the difference in detector response between the impurity and the Active Pharmaceutical Ingredient (API).[3][4]

Understanding the Detection Methods

UV Detection: This is the most common detection method for HPLC.[5] It relies on the principle that molecules with chromophores (light-absorbing functional groups) absorb light at specific wavelengths. For Doramectin and its epimer, the macrocyclic lactone structure provides a chromophore, with a typical detection wavelength of 245 nm.[6][7] Since epi-Doramectin is a stereoisomer of Doramectin with an identical chemical formula and chromophore, their molar absorptivity is expected to be nearly identical. Therefore, their RRF in UV detection is theoretically close to 1.0.

Mass Spectrometry (MS) Detection: MS separates ions based on their mass-to-charge ratio (m/z). It offers superior specificity and sensitivity compared to UV detection.[8][9] The response in MS, particularly with electrospray ionization (ESI), depends on the efficiency of ion formation. While epimers have the same mass, subtle differences in their three-dimensional structure can occasionally influence their ionization efficiency, leading to an RRF that may not be exactly 1.0.

Illustrative Comparison of RRF Data

While the exact RRF for epi-Doramectin must be determined experimentally using a specific analytical method, the following table provides an illustrative comparison based on the principles of each detection technique.

Parameter	UV Detection	Mass Spectrometry (MS) Detection	Rationale
Expected RRF Value	~ 1.0	Can deviate from 1.0	Epimers share an identical chromophore, leading to a similar UV response.[3] However, subtle conformational differences can affect ionization efficiency in MS.
Specificity	Lower	Higher	UV detection may be susceptible to interference from co-eluting impurities with similar chromophores. MS provides mass-based identification, ensuring higher specificity.[10]
Sensitivity (LOD/LOQ)	ng range	pg to low-ng range	LC-MS/MS methods are generally more sensitive than HPLC-UV methods for avermectins.[8][11]
Dependency	Wavelength-dependent	Ion source and mobile phase dependent	The UV response is tied to the selected wavelength. MS response is highly dependent on ion source conditions and mobile phase composition which affect ionization.[12]

Experimental Protocol: RRF Determination

This section outlines a detailed methodology for determining the RRF of epi-Doramectin against a Doramectin reference standard. The protocol is based on the slope method, which is a robust technique recommended by regulatory guidelines.[2][13]

1. Materials and Reagents

• Doramectin Reference Standard (API)

• epi-Doramectin (Impurity) - high purity required

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Purified Water (e.g., Milli-Q)

• Formic Acid (for MS mobile phase, if required)

2. Instrumentation and Conditions

• System: HPLC or UHPLC system coupled with a Diode Array Detector (DAD) or a single-wavelength UV detector, and/or a Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF).

• Column: A C8 or C18 column suitable for separating Doramectin and its impurities. A common example is a HALO C8 (100 mm × 4.6 mm, 2.7 µm).[6]

• UV Detection Wavelength: 245 nm.[6]

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v).[6]

• Flow Rate: 1.0 mL/min (adjust as per column dimensions).

• Column Temperature: 40 °C.[6]

• Injection Volume: 10 µL.

• MS Conditions (if applicable):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Monitor the appropriate precursor-to-product ion transitions for Doramectin and epi-Doramectin in Multiple Reaction Monitoring (MRM) mode.[11]

3. Preparation of Solutions

• Stock Solutions: Prepare individual stock solutions of Doramectin RS and epi-Doramectin in Methanol or Acetonitrile at a concentration of approximately 100 µg/mL.

• Calibration Solutions: From the stock solutions, prepare a series of at least five calibration solutions for both the API and the impurity, covering a range from the limit of quantification (LOQ) to approximately 150% of the target impurity concentration (e.g., 0.1 µg/mL to 1.5 µg/mL).[2]

4. Procedure

• Inject each calibration solution for both Doramectin and epi-Doramectin into the LC system in triplicate.

• Record the peak areas from the chromatograms for both the UV and MS detectors.

• For each compound, plot a calibration curve of peak area versus concentration.

• Perform a linear regression analysis for each plot to determine the slope and the coefficient of determination (R²). The R² value should be >0.99.

5. RRF Calculation The RRF is calculated using the slopes of the calibration curves:

RRF = (Slope of Impurity) / (Slope of API) [13]

Where:

• Slope of Impurity = The slope from the linear regression of the epi-Doramectin calibration curve.

• Slope of API = The slope from the linear regression of the Doramectin calibration curve.

Visualized Workflows

The following diagrams illustrate the logical and experimental processes for RRF determination.

Caption: Logical relationship for calculating the Relative Response Factor (RRF).

Caption: Experimental workflow for determining RRF using the slope method.

References

• 1. Relative Response Factor (RRF) and its Calculation in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. Relative Response Factor RRF and Correction Factor - HPLC Primer [mtc-usa.com]
• 4. veeprho.com [veeprho.com]
• 5. Determination of relative UV response factors for HPLC by use of a chemiluminescent nitrogen-specific detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of abamectin, doramectin, emamectin, eprinomectin, ivermectin, and moxidectin in milk by liquid chromatography electrospray tandem mass specrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Confirmation of eprinomectin, moxidectin, abamectin, doramectin, and ivermectin in beef liver by liquid chromatography/positive ion atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Determination of Response Factors for Analytes Detected during Migration Studies, Strategy and Internal Standard Selection for Risk Minimization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. US20170199166A1 - Methods for determining relative response factors for impurity analysis using liquid chromatography with absorbance and evaporative light scattering detection - Google Patents [patents.google.com]

Head-to-Head Comparison of Analytical Methods for epi-Doramectin

For researchers, scientists, and drug development professionals engaged in the analysis of doramectin and its impurities, the accurate quantification of epi-Doramectin is critical for ensuring product quality, stability, and regulatory compliance. This guide provides a head-to-head comparison of the primary analytical methods employed for the determination of epi-Doramectin: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Overview of Analytical Approaches

The analysis of epi-Doramectin, an epimer and a key related substance of the veterinary drug doramectin, predominantly relies on chromatographic separation techniques. The choice between HPLC-UV and LC-MS/MS is often dictated by the specific requirements of the analysis, such as the required sensitivity, selectivity, and the nature of the sample matrix.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) is a widely adopted method for the routine quality control of doramectin drug substances and finished products. Its robustness, cost-effectiveness, and ability to provide accurate quantification of related substances make it a staple in many pharmaceutical laboratories. Stability-indicating HPLC-UV methods are particularly valuable as they can resolve epi-Doramectin from doramectin and other degradation products, providing a comprehensive profile of the drug's purity.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity compared to HPLC-UV. This makes it the method of choice for the analysis of epi-Doramectin at trace levels, particularly in complex biological matrices such as plasma, milk, or animal tissues. The use of multiple reaction monitoring (MRM) in LC-MS/MS provides a high degree of confidence in the identification and quantification of the analyte.

Quantitative Data Summary

The following table summarizes the key performance parameters for the HPLC-UV and LC-MS/MS methods for the analysis of epi-Doramectin. This data has been compiled from various validated methods reported in the scientific literature.

Performance Parameter	HPLC-UV Method	LC-MS/MS Method
Limit of Detection (LOD)	~0.03% of a 0.4 mg/mL solution	0.03 ng/mL[1]
Limit of Quantitation (LOQ)	0.1% of a 0.4 mg/mL solution[2][3]	1 ng/mL[1]
Linearity Range	0.1% to 5.0% of the analytical concentration[4]	1 to 500 ng/mL[1]
Accuracy (% Recovery)	100% to 104% for related substances[4]	Within ±15% of nominal concentration
Precision (% RSD)	< 5% for related substances	< 15%

Experimental Protocols

Detailed methodologies for the HPLC-UV and LC-MS/MS analyses are provided below. These protocols are based on established and validated methods to ensure reproducibility.

High-Performance Liquid Chromatography with Ultraviolet (UV) Detection

This stability-indicating method is designed for the quantification of epi-Doramectin in doramectin drug substance.[2][3]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: HALO C8, 100 mm × 4.6 mm, 2.7 µm particle size.[2][3]

• Mobile Phase: An isocratic mixture of acetonitrile and water (70:30, v/v).[2][3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[2][3]

• Detection Wavelength: 245 nm.[2][3]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the doramectin sample in methanol to a concentration of approximately 0.4 mg/mL.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the trace-level quantification of doramectin and its epimer in biological matrices.

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1]

• Column: Acquity UPLC HSS-T3, with appropriate dimensions and particle size for the specific application.[1]

• Mobile Phase: A gradient elution using 0.01% acetic acid in water and methanol.[1]

• Flow Rate: Dependent on column dimensions, typically in the range of 0.2-0.6 mL/min.

• Column Temperature: Maintained at a constant temperature, e.g., 40 °C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• MRM Transitions: For doramectin, the transition m/z 921.70 > 777.40 is typically used for quantification.[1] A specific transition for epi-Doramectin would be established during method development, which is expected to be identical to that of doramectin due to their isomeric nature.

• Sample Preparation: Protein precipitation using 1% formic acid in acetonitrile, followed by a pass-through sample clean-up, such as with an Ostro® 96-well plate.[1]

Visualizing the Analytical Workflows

To further elucidate the experimental processes, the following diagrams illustrate the workflows for both the HPLC-UV and LC-MS/MS methods.

HPLC-UV analytical workflow for epi-Doramectin.

LC-MS/MS analytical workflow for epi-Doramectin.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the analysis of epi-Doramectin. The choice of method will depend on the specific analytical needs. For routine quality control of bulk drug substance where sensitivity is not the primary concern, the stability-indicating HPLC-UV method provides a reliable and cost-effective solution. For applications requiring high sensitivity and selectivity, such as the analysis of epi-Doramectin in biological matrices, LC-MS/MS is the superior technique. The detailed protocols and performance data presented in this guide should assist researchers and drug development professionals in selecting and implementing the most appropriate analytical method for their specific requirements.

References

• 1. mdpi.com [mdpi.com]
• 2. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]

A Comparative Guide to epi-Doramectin Reference Standards for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the quality and reliability of reference standards are paramount. For potent anthelmintic agents like Doramectin and its epimer, epi-Doramectin, the use of well-characterized reference standards is critical for accurate quantification, impurity profiling, and ensuring the safety and efficacy of the final drug product. This guide provides an objective comparison of key quality attributes for epi-Doramectin reference standards and details the experimental protocols necessary for their evaluation.

Data Presentation: A Comparative Analysis

The selection of a suitable epi-Doramectin reference standard hinges on a thorough evaluation of its purity and impurity profile. The following table summarizes the expected quantitative data for hypothetical epi-Doramectin reference standards from three different suppliers. This data is representative of what a researcher should look for when sourcing a reference standard.

Parameter	Supplier A	Supplier B	Supplier C
Purity (HPLC, %)	99.8%	99.5%	99.9%
Doramectin (%)	0.10%	0.25%	0.05%
14-Demethyl Doramectin (%)	Not Detected	0.05%	Not Detected
Other Impurities (total, %)	0.10%	0.20%	0.05%
Water Content (Karl Fischer, %)	0.2%	0.3%	0.1%
Residual Solvents (GC-HS, ppm)	<100	<150	<50
Certificate of Analysis (CoA)	Provided	Provided	Provided
Traceability	To Primary Standard	To In-house Standard	To Primary Standard

Experimental Protocols

Accurate assessment of epi-Doramectin reference standards requires robust analytical methodologies. The following are detailed protocols for key experiments.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is adapted from established protocols for the analysis of Doramectin and its related substances.[1][2][3]

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: HALO C8 (100 mm × 4.6 mm i.d., 2.7 µm particle size) or equivalent.[3]

• Mobile Phase: Acetonitrile and water (70:30, v/v).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[3]

• Detection Wavelength: 245 nm.[3]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed quantity of the epi-Doramectin reference standard in methanol to obtain a known concentration (e.g., 1 mg/mL).

• Procedure: Inject the sample solution into the chromatograph, record the chromatogram, and measure the peak areas. Calculate the percentage purity by dividing the area of the epi-Doramectin peak by the total area of all peaks. Identify and quantify impurities by comparing their retention times and responses to those of known impurity standards, if available.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Confirmation and Trace-Level Impurity Detection

LC-MS/MS offers higher sensitivity and specificity for the identification and quantification of impurities.[4][5]

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions: Similar to the HPLC method described above, but potentially with a gradient elution to improve separation of trace impurities. A mobile phase of acetonitrile and water with 0.1% formic acid is often used for better ionization.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[5]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor and Product Ions: Specific m/z transitions for epi-Doramectin and its potential impurities should be determined by direct infusion of the standards. For Doramectin, the ammonium adduct [M+NH4]+ at m/z 916 can be monitored.[4]

• Sample Preparation: Prepare samples as described for the HPLC method.

• Procedure: Inject the sample into the LC-MS/MS system. The MRM transitions provide a highly selective and sensitive method for quantifying known impurities and identifying unknown ones based on their mass-to-charge ratios.

Mandatory Visualizations

Experimental Workflow for Benchmarking epi-Doramectin Reference Standards

The following diagram illustrates a typical workflow for the comprehensive evaluation of an epi-Doramectin reference standard.

Caption: Workflow for evaluating epi-Doramectin reference standards.

General Mechanism of Action for Avermectins

Epi-Doramectin, as an avermectin, is expected to share a similar mechanism of action with other members of this class, primarily by targeting glutamate-gated chloride channels in invertebrates.

Caption: Avermectin mechanism of action via glutamate-gated chloride channels.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Isolation, identification, and characterization of potential impurities of doramectin and evaluation of their insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography Method for Assay of Doramectin and Estimation of its Related Substances in Commercial Batches of Doramectin Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for epi-Doramectin

For researchers, scientists, and drug development professionals, the integrity of scientific discovery and laboratory safety are paramount. Adherence to proper disposal protocols for chemical reagents is a critical component of maintaining a safe and compliant research environment. This guide provides essential safety and logistical information for the proper disposal of epi-Doramectin, ensuring that laboratory practices align with the highest standards of safety and environmental responsibility.

While a Safety Data Sheet (SDS) for epi-Doramectin from one supplier suggests it is not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is crucial to handle it with caution.[1] Epi-Doramectin is closely related to Doramectin and other avermectins, which are known to be potent compounds with environmental toxicity. Therefore, it is recommended to manage epi-Doramectin waste as if it were hazardous, following all applicable regulations to minimize risk.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard lab coat is required to protect from incidental contact.

All handling of epi-Doramectin, especially of the pure compound or concentrated solutions, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of any aerosols or dust.

Step-by-Step Disposal Procedure

The proper disposal of epi-Doramectin waste should follow a systematic process to ensure safety and regulatory compliance. Research laboratories generate various types of pharmaceutical waste, and it is crucial to adhere to state and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) enforced by the Environmental Protection Agency (EPA).[2][3]

• Waste Segregation:

  • Solid Waste: Collect unused or expired epi-Doramectin powder, contaminated lab consumables (e.g., weigh boats, contaminated paper towels), and empty containers in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Collect solutions containing epi-Doramectin in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's Environmental Health & Safety (EHS) department.

  • Sharps: Any needles, syringes, or other sharps contaminated with epi-Doramectin must be disposed of in a designated sharps container.

• Waste Container Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("epi-Doramectin"), and the approximate concentration and quantity. Follow your institution's specific labeling requirements.

• Storage of Waste:

  • Store waste containers in a designated, secure area away from general laboratory traffic.

  • Ensure containers are sealed to prevent spills or evaporation.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of epi-Doramectin waste down the drain or in the regular trash.

Decontamination of Surfaces and Glassware

In the event of a spill or for routine cleaning of contaminated glassware:

• Prepare a Decontamination Solution: Avermectins are known to be susceptible to degradation under acidic or alkaline conditions. A common laboratory practice for decontamination is the use of a freshly prepared 10% bleach solution or a 1 M sodium hydroxide solution.

• Decontamination Procedure:

  • For spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and transfer it to the solid hazardous waste container.

  • Wipe the contaminated area with the decontamination solution, allowing for a contact time of at least 30 minutes.

  • Follow with a thorough rinse with water.

  • For glassware, soak in the decontamination solution for at least one hour before washing with standard laboratory detergent and rinsing thoroughly.

Quantitative Data Summary

Parameter	Value	Reference
Acute Oral Toxicity	Harmful if swallowed	Doramectin SDS
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects	Doramectin SDS

Experimental Protocols

Due to the lack of specific, validated chemical inactivation protocols for epi-Doramectin in a laboratory setting within the public domain, it is imperative to consult with your institution's EHS department for guidance on any potential in-lab treatment of this waste. Unauthorized chemical treatment of hazardous waste is regulated and may be illegal. The primary and recommended disposal method is through a licensed hazardous waste disposal company arranged by your EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of epi-Doramectin waste in a research setting.

Figure 1. Logical workflow for the proper disposal of epi-Doramectin.

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of epi-Doramectin, thereby fostering a culture of safety and compliance within the laboratory. Always prioritize the guidance provided by your institution's Environmental Health & Safety department.

References

• 1. benchchem.com [benchchem.com]
• 2. abmole.com [abmole.com]
• 3. msd.com [msd.com]